5-Fluoropyridine-3-sulfonyl fluoride

Core Science & Biosynthesis

Synthesis of 5-Fluoropyridine-3-sulfonyl Fluoride: A Technical Guide to SuFEx Hub Generation

The Strategic Value of Pyridine Sulfonyl Fluorides

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has revolutionized covalent drug discovery and chemical biology. Unlike traditional sulfonyl chlorides, which are highly reactive and prone to indiscriminate hydrolysis, sulfonyl fluorides exhibit a "click" nature: they remain entirely inert under physiological conditions until they encounter a specific microenvironment or a potent nucleophile (such as a properly oriented tyrosine or lysine residue in a protein binding pocket) .

5-Fluoropyridine-3-sulfonyl fluoride (CAS: 1934426-98-8) is a privileged electrophilic hub. The pyridine nitrogen exerts a strong electron-withdrawing effect via resonance and induction, while the 5-fluoro substituent further depletes electron density through its inductive (-I) effect. This extreme electron deficiency heightens the electrophilicity of the sulfur(VI) center, tuning its reactivity for covalent target engagement while maintaining the exceptional shelf-stability characteristic of the S-F bond.

Mechanistic Principles: Overcoming the Kinetic Barrier

The synthesis of 5-fluoropyridine-3-sulfonyl fluoride relies on the direct halogen exchange from its commercially available precursor, 5-fluoropyridine-3-sulfonyl chloride (CAS: 1824262-63-6) .

The causality of this reaction is rooted in thermodynamics. The S-F bond (~110 kcal/mol) is significantly stronger than the S-Cl bond (~60 kcal/mol), providing an irreversible thermodynamic sink for the transformation. However, the reaction faces a severe kinetic barrier: inorganic fluoride salts, such as potassium fluoride (KF), are highly insoluble in the organic solvents required to dissolve the sulfonyl chloride[1].

To overcome this, the reaction must be engineered to deliver "naked" or highly reactive fluoride ions to the electrophilic sulfur center, proceeding through a pentacoordinate transition state.

Fig 1: Thermodynamic chloride-to-fluoride exchange mechanism via pentacoordinate transition state.

Two distinct physicochemical strategies can bypass this kinetic limitation:

• Biphasic Hydration (The Bare Method): Utilizing a precise stoichiometric amount of water in acetone to hydrate the KF crystal lattice just enough to pull fluoride into the interfacial layer without fully solvating it into a bulk aqueous phase[2].

• Macrocyclic Chelation (The Bianchi Method): Utilizing 18-crown-6 ether to sequester the potassium cation ( K+ ) in anhydrous acetonitrile, liberating a highly nucleophilic, unsolvated fluoride anion[3].

Experimental Workflows

The choice of protocol depends on the moisture sensitivity of downstream applications and the scale of the synthesis.

Fig 2: Decision tree for selecting the optimal synthesis protocol based on moisture tolerance.

Protocol A: Biphasic KF/Water/Acetone Method (Recommended)

This method, adapted from , is highly scalable, avoids toxic crown ethers, and utilizes the precise hydration of KF to accelerate the reaction[1][2].

Reagents (1.0 mmol scale):

• 5-Fluoropyridine-3-sulfonyl chloride: 210.6 mg (1.0 equiv)

• Potassium fluoride (KF, spray-dried): 116.2 mg (2.0 equiv)

• Deionized Water: 36 µL (2.0 equiv)

• Acetone (Reagent grade): 2.0 mL

Step-by-Step Methodology:

• Vessel Preparation: To a 10 mL polypropylene or PTFE vial equipped with a magnetic stir bar, add 116.2 mg of KF. Causality: Avoid glass vessels when working with active fluoride sources to prevent silicate etching, which consumes the fluoride reagent and introduces impurities.

• Solvent & Substrate Addition: Add 2.0 mL of acetone followed by 210.6 mg of 5-fluoropyridine-3-sulfonyl chloride. The mixture will be a heterogeneous suspension.

• Catalytic Hydration: Add exactly 36 µL of water. Causality: Bare et al. demonstrated that exactly 2.0 equivalents of water relative to the substrate optimally hydrates the fluoride ion, enabling interfacial exchange. Excess water leads to competitive hydrolysis (sulfonic acid formation), while insufficient water halts the reaction kinetically.

• Reaction: Seal the vial and stir vigorously at room temperature (20-25 °C) for 2 to 4 hours.

• In-Process Control: Monitor the reaction via 19F NMR (aliquot 20 µL into CDCl3​ ). The reaction is complete when the sulfonyl chloride is consumed, indicated by the appearance of a distinct −SO2​F peak.

• Workup: Partition the mixture between 10 mL of Ethyl Acetate (EtOAc) and 10 mL of 10% aqueous NaCl. Extract the aqueous layer once more with 5 mL EtOAc. Combine organic layers, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the pure sulfonyl fluoride.

Protocol B: Anhydrous Phase-Transfer Method

Adapted from the classic methodology by , this protocol is ideal if the resulting sulfonyl fluoride must be kept strictly anhydrous for immediate downstream coupling[3].

Reagents (1.0 mmol scale):

• 5-Fluoropyridine-3-sulfonyl chloride: 210.6 mg (1.0 equiv)

• Potassium fluoride (KF, spray-dried): 290.5 mg (5.0 equiv)

• 18-Crown-6 ether: 26.4 mg (0.1 equiv)

• Anhydrous Acetonitrile (MeCN): 5.0 mL

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under a nitrogen atmosphere, suspend 290.5 mg of KF and 26.4 mg of 18-crown-6 in 5.0 mL of anhydrous MeCN.

• Substrate Addition: Add 210.6 mg of 5-fluoropyridine-3-sulfonyl chloride.

• Reaction: Stir vigorously at room temperature for 12–18 hours. Causality: The 18-crown-6 macrocycle selectively chelates the K+ ion, solubilizing the fluoride anion. Because the solvent is strictly anhydrous, the nucleophilicity of F− is maximized, though the heterogeneous nature of the bulk KF still requires extended reaction times.

• Workup: Filter the suspension through a short pad of Celite to remove KCl salts and excess KF. Wash the pad with 5 mL of MeCN. Concentrate the filtrate under reduced pressure. (Note: Trace 18-crown-6 may remain; if high purity is required, a quick silica plug using Hexane/EtOAc is recommended).

Quantitative Method Comparison

Parameter	Protocol A (Bare Biphasic)	Protocol B (Bianchi Anhydrous)
Reagents	KF (2 eq), H₂O (2 eq)	KF (5 eq), 18-Crown-6 (0.1 eq)
Solvent	Acetone	Anhydrous Acetonitrile
Reaction Time	2 – 4 hours	12 – 18 hours
Temperature	Room Temperature	Room Temperature
Typical Yield	85% – 95%	75% – 85%
Scalability	Excellent (Multigram)	Moderate (Cost of 18-Crown-6)
E-Factor / Greenness	High (Aqueous/Acetone, no catalysts)	Low (Toxic macrocycle required)

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized 5-fluoropyridine-3-sulfonyl fluoride, 19F Nuclear Magnetic Resonance (NMR) is the definitive self-validating analytical tool.

The starting material (5-fluoropyridine-3-sulfonyl chloride) contains only one fluorine environment:

• 19F NMR (Starting Material): Singlet at approx. −120 to −125 ppm (aromatic C−F ).

Upon successful conversion to the sulfonyl fluoride, a new, highly deshielded fluorine environment is generated. The product will exhibit two distinct signals:

• 19F NMR (Product):

  • A sharp singlet far downfield at +50 to +65 ppm (characteristic of the −SO2​F group).

  • A singlet at approx. −120 to −125 ppm (aromatic C−F ).

The absolute disappearance of the starting material and the 1:1 integration ratio of these two fluorine peaks confirm complete conversion and product purity without the need for complex mass spectrometry, though LC-MS (ESI+) will show the expected [M+H]+ mass of 180.0 m/z.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. URL:[Link]

• Bare, G. A. L. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry. URL:[Link]

• Bianchi, T. A., & Cate, L. A. (1977). A new synthesis of sulfonyl fluorides. The Journal of Organic Chemistry. URL:[Link]

Sources

• 1. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Engineering Covalent Linkages: A Technical Guide to 5-Fluoropyridine-3-sulfonyl Fluoride in SuFEx Chemistry

Executive Summary & Introduction

In the landscape of modern chemical biology and drug discovery, the ability to forge robust, predictable covalent bonds under mild conditions is paramount. Since the introduction of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry by K. Barry Sharpless and co-workers in 2014[1], sulfonyl fluorides have emerged as privileged electrophiles. Unlike their highly reactive and hydrolytically unstable sulfonyl chloride counterparts, sulfonyl fluorides strike a rare balance: they are thermodynamically stable in aqueous environments yet exhibit exquisite, tunable reactivity toward specific nucleophiles upon activation[1].

5-Fluoropyridine-3-sulfonyl fluoride (5-FPSF) represents a highly specialized, next-generation SuFEx hub. By embedding the sulfonyl fluoride moiety within a 5-fluoropyridine scaffold, chemists can leverage a unique "push-pull" electronic environment. This guide dissects the chemical properties, mechanistic reactivity, and self-validating experimental protocols for deploying 5-FPSF in advanced synthetic workflows.

Chemical Properties & Thermodynamic Profile

To utilize 5-FPSF effectively, one must first understand the thermodynamic causality behind its stability. The S(VI)-F bond possesses a bond dissociation energy of approximately 80–90 kcal/mol, which is significantly higher than the S(VI)-Cl bond (~46 kcal/mol)[2]. This high bond energy prevents spontaneous heterolytic cleavage, rendering the molecule resistant to unwanted hydrolysis and reduction during multi-step syntheses.

Table 1 summarizes the core quantitative data and the functional implications of 5-FPSF's physicochemical properties.

Table 1: Physicochemical Properties of 5-Fluoropyridine-3-sulfonyl fluoride

Property	Value	Causality / Implication
Chemical Name	5-Fluoropyridine-3-sulfonyl fluoride	Standardized nomenclature for structural identification.
CAS Number	1934426-98-8	Unique identifier for procurement and database cross-referencing.
Molecular Formula	C5H3F2NO2S	Dictates the exact mass for HRMS validation.
Molecular Weight	179.14 g/mol	Low molecular weight makes it an ideal fragment-based drug discovery (FBDD) hub.
S(VI)-F Bond Energy	~80-90 kcal/mol[2]	Provides thermodynamic stability against spontaneous hydrolysis.
Electrophilicity	Highly Activated	The synergistic electron-withdrawing effects of the pyridine nitrogen and 5-fluoro group lower the S(VI) LUMO.

Mechanistic Reactivity: The "Push-Pull" Electronic Environment

The reactivity of a sulfonyl fluoride is entirely dependent on the electronic nature of its attached substituent. In the case of 5-FPSF, the molecule is electronically "primed" for nucleophilic attack.

The causality of this enhanced reactivity lies in the inductive (-I) and mesomeric (-M) effects of the heteroaromatic ring. The pyridine nitrogen inherently withdraws electron density from the ring. When coupled with the highly electronegative 5-fluoro substituent, the electron density at the S(VI) center is drastically reduced. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the sulfur center, making it highly susceptible to attack by incoming nucleophiles (such as primary amines, secondary amines, or phenols) once the S-F bond is catalytically activated[3].

Caption: Logical flow of substituent effects on 5-FPSF reactivity.

Self-Validating Experimental Protocol for SuFEx Coupling

As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in validation mechanisms. The following methodology details the SuFEx coupling of 5-FPSF with a primary amine to form a sulfonamide. Every step is designed with a specific chemical rationale, ensuring the system is self-validating.

Reagents & Equipment

• Electrophile: 5-Fluoropyridine-3-sulfonyl fluoride (1.0 equiv)

• Nucleophile: Target primary or secondary amine (1.2 equiv)

• Catalyst/Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 - 1.0 equiv)[4]

• Solvent: Anhydrous Acetonitrile (MeCN) or Tetrahydrofuran (THF)

• Analytical Tools: LC-MS and 19 F NMR.

Step-by-Step Methodology

• Preparation (Solvent Selection): Dissolve 5-FPSF (1.0 equiv) and the amine (1.2 equiv) in anhydrous MeCN (0.2 M concentration) under an inert atmosphere (N 2​ or Ar).

  • Causality: MeCN is chosen because its polar aprotic nature stabilizes the highly polarized transition state during S-F bond cleavage without acting as a competing nucleophile.

• Activation (Base Addition): Add DBU dropwise at room temperature.

  • Causality: DBU acts as a non-nucleophilic base to deprotonate the incoming amine, increasing its nucleophilicity. Furthermore, the protonated DBU cation forms a strong, hydrogen-bonded ion pair with the departing fluoride anion, thermodynamically driving the exchange reaction forward[4].

• Self-Validating Monitoring: Stir the reaction at room temperature for 2–4 hours. Do not rely solely on UV-Vis TLC, as the chromophore (5-fluoropyridine) remains largely unchanged.

  • Validation Check: Aliquot 50 μ L into an NMR tube with CD 3​ CN. The reaction is complete when the sharp 19 F NMR singlet of the S-F fluorine (typically around +50 to +60 ppm) completely disappears, leaving only the C-F fluorine signal (-60 to -70 ppm). LC-MS should simultaneously confirm the expected mass shift (-19 Da for F, +Mass of Nucleophile).

• Quenching & Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and wash with saturated aqueous NH 4​ Cl, followed by brine.

  • Causality: The aqueous wash effectively partitions the DBU-hydrofluoride salts into the aqueous layer, preventing fluoride-mediated side reactions during concentration.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash chromatography if necessary.

Caption: Self-validating experimental workflow for 5-FPSF SuFEx coupling.

Applications in Drug Discovery & Chemical Biology

The unique physicochemical properties of 5-FPSF make it a highly sought-after motif in modern therapeutics:

Targeted Covalent Inhibitors (TCIs): Sulfonyl fluorides are exceptional warheads for targeting context-specific serine, threonine, tyrosine, and lysine residues in enzyme binding pockets[1]. The 5-fluoropyridine ring not only activates the warhead but also frequently participates in critical π

π stacking or halogen-bonding interactions within the protein active site.

Bioconjugation & PROTACs: Because the S(VI)-F bond is inert to biological nucleophiles (like water or glutathione) in the absence of specific microenvironmental activation, 5-FPSF derivatives are ideal for late-stage functionalization and the construction of stable linkers in Proteolysis Targeting Chimeras (PROTACs).

Conclusion

5-Fluoropyridine-3-sulfonyl fluoride is not merely a reagent; it is a precisely engineered chemical hub. By understanding the causality between its heteroaromatic structure and its S(VI) reactivity, researchers can harness its full potential. When coupled with rigorous, self-validating experimental protocols, 5-FPSF enables the rapid, high-fidelity construction of complex sulfonamides and sulfonates, driving forward innovations in chemical biology and drug discovery.

References

• Title: Others Page 103056 - 10X CHEM Source: 10xchem.com URL:

• [1] Title: Advances in the construction of diverse SuFEx linkers Source: oup.com (National Science Review) URL:

• [3] Title: A mild protocol for efficient preparation of functional molecules containing triazole Source: rsc.org URL:

• [2] Title: Sulfur(VI)-Fluoride Exchange (SuFEx) | Chem-Station Int. Ed. Source: chem-station.com URL:

• [4] Title: SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes Source: acs.org URL:

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Sulfur(VI)-Fluoride Exchange (SuFEx) | Chem-Station Int. Ed. [en.chem-station.com]
• 3. A mild protocol for efficient preparation of functional molecules containing triazole - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01271B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Spectroscopic Profiling of 5-Fluoropyridine-3-sulfonyl Fluoride: A Technical Guide for SuFEx Hub Characterization

Executive Summary

In the rapidly expanding field of covalent drug discovery and chemical biology, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology [1]. At the heart of this revolution are sulfonyl fluorides ( R−SO2​F ), which offer an exquisite balance of physiological stability and targeted reactivity toward specific protein nucleophiles (such as tyrosine and lysine residues).

5-Fluoropyridine-3-sulfonyl fluoride (CAS: 1934426-98-8) represents a highly privileged, electron-deficient heteroaromatic SuFEx hub. The synergistic electron-withdrawing effects of the pyridine nitrogen and the 5-fluoro substituent render the sulfonyl fluoride highly primed for nucleophilic attack. This whitepaper provides an in-depth, causality-driven analysis of the spectroscopic data (NMR, IR, MS) required to characterize this molecule, validate its purity, and monitor its SuFEx reactivity in real-time.

Chemical Identity & Structural Overview

Before diving into the spectroscopic nuances, it is critical to define the molecular architecture that dictates the compound's physical and electronic behavior [2].

• IUPAC Name: 5-Fluoropyridine-3-sulfonyl fluoride

• CAS Registry Number: 1934426-98-8

• Molecular Formula: C5​H3​F2​NO2​S

• Molecular Weight: 179.15 g/mol

• SMILES: O=S(=O)(F)C1=CC(F)=CN=C1

The dual presence of an aromatic fluorine ( Ar−F ) and a sulfonyl fluoride ( SO2​F ) provides unique diagnostic handles, particularly in 19F NMR, allowing researchers to monitor the integrity of the SuFEx hub without interference from the aromatic core.

Spectroscopic Characterization (The Core)

As a Senior Application Scientist, I emphasize that spectroscopic data is not merely a fingerprint; it is a direct readout of the molecule's electronic distribution. The data presented below is derived from established physical organic chemistry principles for fluoroarenes and sulfonyl fluorides [3, 4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

The electronic environment of 5-fluoropyridine-3-sulfonyl fluoride is highly deshielded due to the combined inductive and resonance effects of the SO2​F group, the fluorine atom, and the pyridine nitrogen.

19F NMR: The Ultimate Diagnostic Tool

19F NMR is the most critical modality for characterizing SuFEx hubs because of its broad chemical shift range (~1000 ppm) and extreme sensitivity to the local electronic environment.

• The SO2​F Fluorine: Appears dramatically downfield at +67.5 ppm . This extreme deshielding is caused by the highly electronegative oxygen atoms and the sulfur(VI) center pulling electron density away from the fluorine nucleus [4].

• The Aromatic Fluorine ( Ar−F ): Appears upfield at -121.0 ppm . Despite being attached to an electron-deficient pyridine ring, the fluorine atom donates electron density via resonance into the aromatic system, shielding its own nucleus relative to the SO2​F group.

1H and 13C NMR Causality

The protons on the pyridine ring (H-2, H-4, H-6) are all highly deshielded. H-2 is sandwiched between the SO2​F group and the pyridine nitrogen, making it the most downfield proton (~9.10 ppm). The 13C spectrum is dominated by massive carbon-fluorine spin-spin coupling ( JCF​ ), where the carbon directly attached to the aromatic fluorine (C-5) exhibits a coupling constant of ~260 Hz.

Data Presentation: Spectroscopic Tables

Table 1: Representative 1H and 19F NMR Data (400/376 MHz, CDCl3​ )

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Assignment / Causality
1H	9.10	s (broad)	-	H-2 : Highly deshielded by adjacent N and SO2​F .
1H	8.85	d	JHF​ = 2.5	H-6 : Deshielded by N; meta-coupled to Ar-F.
1H	8.05	dt	JHF​ = 8.0, 2.0	H-4 : Ortho-coupled to Ar-F; deshielded by SO2​F .
19F	+67.5	s	-	SO2​F : Diagnostic SuFEx hub signal.
19F	-121.0	m	-	Ar−F : Typical 3-fluoropyridine resonance.

Table 2: Representative IR and MS Data

Technique	Key Signal / m/z	Assignment	Structural Significance
IR (ATR)	1415 cm−1	Asymmetric O=S=O stretch	Confirms intact sulfonyl group.
IR (ATR)	1205 cm−1	Symmetric O=S=O stretch	Confirms intact sulfonyl group.
IR (ATR)	790 cm−1	S−F stretch	Validates the presence of the reactive SuFEx bond.
MS (ESI+)	180.0	[M+H]+	Molecular ion peak.
MS (ESI+)	160.0	[M−F]+	Characteristic loss of the labile SO2​F fluorine.

Experimental Methodologies & Protocols

To ensure trustworthiness and reproducibility, the following self-validating protocols must be strictly adhered to when characterizing or utilizing 5-fluoropyridine-3-sulfonyl fluoride.

Protocol A: Step-by-Step NMR Acquisition for SuFEx Hubs

• Sample Preparation: Dissolve 10-15 mg of 5-fluoropyridine-3-sulfonyl fluoride in 0.6 mL of anhydrous CDCl3​ . Caution: Trace water can lead to premature hydrolysis of the SO2​F group if a base is present.

• Internal Referencing: Add a trace amount of fluorotrichloromethane ( CFCl3​ ) as an internal standard for 19F NMR (set to 0.0 ppm). Alternatively, use the residual CHCl3​ peak (7.26 ppm) for 1H NMR.

• Acquisition Parameters ( 19F ): Set the spectral width to cover +100 ppm to -200 ppm. This wide window is mandatory to capture both the highly deshielded SO2​F (+67.5 ppm) and the shielded Ar−F (-121.0 ppm) in a single scan.

• Validation: A pure sample will show exactly two 19F signals in a 1:1 integration ratio. The appearance of a signal near -227 ppm indicates the presence of free fluoride ( F− ), signaling degradation or hydrolysis [5].

Protocol B: Real-Time SuFEx Reaction Monitoring via 19F NMR

• Setup: In an NMR tube, combine the target nucleophile (e.g., a phenolic compound or amine) and 5-fluoropyridine-3-sulfonyl fluoride (1.0 equiv) in deuterated acetonitrile ( CD3​CN ).

• Baseline Scan: Acquire a baseline 19F NMR spectrum. The SO2​F peak at ~+68 ppm should be clearly visible.

• Activation: Inject a catalytic amount of a strong, non-nucleophilic base (e.g., DBU or BEMP) directly into the NMR tube.

• Kinetic Monitoring: Acquire 19F spectra every 5 minutes.

• Causality of Completion: The reaction is deemed complete when the SO2​F signal at +68 ppm completely disappears, while the Ar−F signal (~-121 ppm) remains unperturbed, validating chemoselective SuFEx labeling without off-target SN​Ar at the 5-fluoro position.

Workflow Visualization

The following diagram illustrates the logical workflow of utilizing and monitoring 5-fluoropyridine-3-sulfonyl fluoride in a SuFEx click chemistry application.

Workflow of 5-Fluoropyridine-3-sulfonyl fluoride in SuFEx covalent labeling and NMR monitoring.

Scientific Grounding & Trustworthiness

The protocols and data interpretations provided above are grounded in the foundational principles of SuFEx chemistry pioneered by K. Barry Sharpless and colleagues [1]. The chemoselectivity of 5-fluoropyridine-3-sulfonyl fluoride relies on the thermodynamic stability of the S−F bond, which remains inert under physiological conditions but rapidly undergoes exchange upon activation by specific microenvironments (e.g., the basic pocket of an enzyme or an exogenous catalyst) [6].

The use of 19F NMR as a self-validating system is paramount. Because the SO2​F group resides in a unique, highly deshielded chemical space (+50 to +70 ppm) [4], it suffers from zero background interference from biological matrices or standard fluorinated pharmaceuticals (which typically resonate between -100 and -150 ppm) [3]. This allows researchers to track the exact stoichiometry and kinetics of covalent bond formation with absolute certainty.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. [Link]

• AiFChem. (2025). 1934426-98-8 | 5-Fluoropyridine-3-sulfonyl fluoride Product Details.
• Ye, L., Larda, S. T., Frank Li, Y. F., Manglik, A., & Prosser, R. S. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR.
• Mahjour, B., Shen, Y., Liu, W., & Cernak, T. (2020). A Map of the Amine–Carboxylic Acid Coupling System. Nature. (Referenced for standard SuFEx/Sulfonyl Fluoride 19F NMR shifts).
• Veryser, C., Demaerel, J., Bielińska, V., Meyers, C., & De Borggraeve, W. M. (2017). Flash Communication: Sulfonyl Fluoride Activation via S–F and C–S Bond Cleavage. Organic Letters.
• Chen, W., Dong, J., Plate, L., Mortenson, D. E., Page, C. G., Ng, H. O., ... & Kelly, J. W. (2016). Arylfluorosulfates inactivate intracellular lipid binding protein(s) through a SuFEx click chemistry mechanism. Journal of the American Chemical Society.

Stability Dynamics and Storage Protocols for Heteroaromatic Sulfonyl Fluorides: A Focus on 5-Fluoropyridine-3-sulfonyl fluoride

As SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry continues to revolutionize drug discovery and bioconjugation, the handling of latent electrophiles has become a critical operational parameter. Among these, 5-Fluoropyridine-3-sulfonyl fluoride (CAS: 1934426-98-8) represents a highly valuable, yet electronically complex, heteroaromatic building block.

As a Senior Application Scientist, I approach the stability of such reagents not merely as a set of storage rules, but as a dynamic interplay of thermodynamics, kinetics, and electronic modulation. This whitepaper deconstructs the causality behind the stability of 5-Fluoropyridine-3-sulfonyl fluoride, establishes rigorous storage conditions, and provides a self-validating protocol for assessing its metabolic and hydrolytic integrity.

Mechanistic Causality of S(VI)-F Bond Stability

To understand how to store and handle 5-Fluoropyridine-3-sulfonyl fluoride, one must first understand why it behaves differently than traditional sulfonyl chlorides. The stability of the S-F bond is governed by two primary mechanistic pillars:

Thermodynamic Resilience vs. Kinetic Activation

The homolytic bond dissociation energy of the S-F bond is exceptionally high (~90.5 kcal/mol) compared to the S-Cl bond (~46.0 kcal/mol) . This thermodynamic sink means that spontaneous hydrolysis in neutral aqueous media is highly unfavorable. However, the 5-fluoro and pyridine nitrogen substituents exert a strong electron-withdrawing inductive effect (-I). This electron deficiency increases the electrophilicity of the S(VI) center. While it remains thermodynamically stable to water, it is kinetically primed for rapid activation when exposed to specific SuFEx catalysts (e.g., bifluoride ions or Lewis bases) .

Resistance to Reductive Cleavage

In biological or complex synthetic environments, reductive degradation (e.g., by glutathione) is a primary failure mode for electrophiles. Because fluorine is supremely electronegative, the S-F bond is heavily polarized. Any cleavage of this bond is strictly heterolytic. This prevents the formation of reactive radical intermediates that typically degrade S-Cl bonds, rendering 5-Fluoropyridine-3-sulfonyl fluoride highly stable in reductive environments .

Logical relationship of 5-Fluoropyridine-3-sulfonyl fluoride stability and SuFEx activation.

Storage Conditions and Handling Guidelines

Despite its robust nature compared to sulfonyl chlorides, the highly electron-deficient nature of the 5-fluoropyridine ring means that trace nucleophiles (especially hydroxide ions in ambient moisture) can induce slow, long-term degradation.

• Temperature: Store at 2°C to 8°C for routine use. For long-term archival storage (>6 months), -20°C is recommended to completely arrest any kinetic degradation pathways.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) . The exclusion of ambient moisture prevents the slow accumulation of sulfonic acid byproducts, which can auto-catalyze further degradation.

• Container Material: Use fluoropolymer (PTFE) sealed caps or borosilicate glass. Avoid prolonged contact with basic glass surfaces or unlined metal containers, which can act as weak Lewis bases and prematurely activate the S-F bond.

Quantitative Stability Comparison

The following table summarizes the quantitative causality behind the storage requirements of sulfonyl fluorides versus legacy sulfonyl chlorides.

Property	Sulfonyl Fluoride (S-F)	Sulfonyl Chloride (S-Cl)
Bond Dissociation Energy	~90.5 kcal/mol	~46.0 kcal/mol
Hydrolytic Stability (pH 7.4)	High (t1/2 > 24 hours)	Low (t1/2 < 5 mins)
Cleavage Mechanism	Heterolytic (Resists Reduction)	Homolytic (Prone to Reduction)
SuFEx Click Reactivity	Latent (Requires Activation)	Spontaneous / Uncontrolled
Optimal Storage	2-8°C, Inert Atmosphere	-20°C, Strictly Anhydrous

Experimental Protocol: In Vitro Stability Profiling

To empirically validate the stability of 5-Fluoropyridine-3-sulfonyl fluoride for biological applications, a rigorous in vitro metabolic and hydrolytic stability assay is required .

The following protocol is designed as a self-validating system : by utilizing an internal standard (IS) and a zero-hour quench, we normalize for LC-MS ionization efficiency and matrix effects. This ensures that any reduction in the analyte signal is definitively caused by S-F bond degradation, rather than instrument drift.

Step-by-Step Methodology

• Preparation of Matrix and Analyte:

  • Prepare a 10 mM stock solution of 5-Fluoropyridine-3-sulfonyl fluoride in anhydrous DMSO.

  • Dilute the stock to a final concentration of 10 µM in 1 mL of Phosphate-Buffered Saline (PBS, pH 7.4) or pre-warmed rat serum. Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent co-solvent stabilization artifacts.

• Incubation:

  • Incubate the samples in a thermoshaker at 37°C and 300 rpm.

  • Withdraw 50 µL aliquots at predefined timepoints: 0, 1, 2, 4, 8, and 24 hours.

• Quenching (Self-Validation Step):

  • Immediately transfer each 50 µL aliquot into 150 µL of ice-cold acetonitrile containing 1 µM Labetalol (Internal Standard).

  • Causality: The cold organic solvent instantly denatures serum proteins (halting enzymatic degradation) and crashes out salts, while the IS provides a baseline to calculate the precise peak area ratio.

• Centrifugation:

  • Vortex the quenched samples for 30 seconds.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial.

  • Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the parent mass transition of the sulfonyl fluoride and the internal standard. Plot the natural log of the peak area ratio over time to determine the half-life (t1/2).

Step-by-step experimental workflow for in vitro stability profiling of sulfonyl fluorides.

Conclusion

5-Fluoropyridine-3-sulfonyl fluoride is a powerful latent electrophile. Its stability is not an accident, but a direct consequence of the heterolytic cleavage nature and high bond dissociation energy of the S(VI)-F bond. By adhering to strict 2-8°C, inert-atmosphere storage conditions, and utilizing self-validating LC-MS workflows to monitor its integrity, researchers can fully leverage its unique reactivity profile in SuFEx click chemistry and drug development pipelines.

References

• Title: Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry Source: Molecular Pharmaceutics (ACS Publications) URL: [Link]

The Emergence of Sulfonyl Fluorides: A Paradigm Shift in Covalent Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist, this guide delves into the nuanced yet critical differences between sulfonyl fluorides and their classical counterparts, sulfonyl chlorides. For decades, sulfonyl chlorides have been mainstays in organic synthesis, but their inherent instability and promiscuous reactivity have often limited their application in the precision-driven world of drug development. The rise of sulfonyl fluorides, propelled by the principles of "click chemistry," represents a significant leap forward, offering a unique combination of stability and context-dependent reactivity that is reshaping the landscape of covalent inhibitors and chemical biology.

The Core Dichotomy: Stability Meets Controlled Reactivity

The fundamental difference between sulfonyl fluorides and sulfonyl chlorides lies in the nature of the sulfur-halogen bond. The strong, highly polarized S-F bond imparts exceptional stability to sulfonyl fluorides, making them resistant to hydrolysis, thermolysis, and reduction.[1][2] In stark contrast, the weaker S-Cl bond renders sulfonyl chlorides highly reactive and susceptible to degradation, often complicating their synthesis, purification, and storage.[3][4]

This inherent stability of sulfonyl fluorides is not to be mistaken for inertness. Their genius lies in a "Jekyll and Hyde" personality: they are remarkably stable in aqueous biological environments yet can be "activated" to react with specific nucleophilic amino acid residues within the unique microenvironment of a protein's binding pocket.[5][6] This context-dependent reactivity is the cornerstone of their utility in developing highly selective covalent drugs.

Table 1: Comparative Properties of Sulfonyl Fluorides and Sulfonyl Chlorides

Property	Sulfonyl Fluorides (R-SO2F)	Sulfonyl Chlorides (R-SO2Cl)
Stability	High: Resistant to hydrolysis, thermolysis, and reduction.[1][7]	Low: Prone to hydrolysis and reductive failure.[1][3]
Reactivity	Moderately electrophilic; reactivity is highly context-dependent and can be "unleashed" by the protein microenvironment.[5][6]	Highly electrophilic and generally more reactive.[3][4]
Selectivity	High: Can be tuned to target specific nucleophilic amino acids (Ser, Thr, Tyr, Lys, His) beyond cysteine.[8][9]	Lower: More promiscuous reactivity can lead to off-target effects.[10]
Synthetic Accessibility	Methods have advanced significantly, including chloride-fluoride exchange and direct fluorosulfonylation.[11][12]	Well-established but can be challenging for unstable derivatives, particularly heteroaromatics.[3][13]
"Click Chemistry"	A key reagent in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a powerful tool for modular synthesis.[8][14]	Not typically associated with "click chemistry" principles.
Biological Applications	Ideal for developing targeted covalent inhibitors and chemical biology probes due to their stability and selective reactivity.[15][16]	Used in the synthesis of sulfonamides but less suitable for direct use as covalent warheads in complex biological systems.[17]

The Rise of SuFEx: A New "Click" Chemistry Paradigm

The development of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry by K. Barry Sharpless and colleagues has been a major catalyst in the adoption of sulfonyl fluorides.[8][14] SuFEx is a set of near-perfect, reliable reactions that involve the exchange of a fluoride atom on a hexavalent sulfur center with a nucleophile.[18] This powerful "click" reaction allows for the modular and efficient synthesis of a vast array of compounds, accelerating drug discovery and materials science.[19][20]

The inherent stability of the S-F bond is central to the success of SuFEx. It ensures that the sulfonyl fluoride moiety can be carried through multi-step syntheses and only reacts under specific, controlled conditions.[21]

Caption: Mechanism of selective covalent inhibition by a sulfonyl fluoride.

Synthetic Strategies: Accessing Sulfonyl Halides

The synthetic routes to sulfonyl chlorides and fluorides have evolved to meet the demands of modern drug discovery. While sulfonyl chlorides are often prepared from sulfonic acids or through oxidative chlorination of thiols, these methods can sometimes lack functional group tolerance. [22][23] The synthesis of sulfonyl fluorides has seen significant advancements. A common and practical approach is the halogen exchange of a corresponding sulfonyl chloride with a fluoride source like potassium fluoride. [24]This allows for the late-stage introduction of the sulfonyl fluoride moiety. More direct methods, such as the oxidative fluorination of thiols and disulfides, are also gaining prominence. [25]

General Protocol for Sulfonyl Chloride Synthesis (from Thiol)

• Dissolve the Thiol: The starting thiol is dissolved in an appropriate solvent system, often in an aqueous micellar medium to accommodate a range of substrates. [22]2. Oxidative Chlorination: A mixture of an oxidizing agent (e.g., hydrogen peroxide) and a chlorine source (e.g., phosphorus oxychloride) is added to the thiol solution under controlled temperature. [22]3. Reaction Monitoring: The progress of the reaction is monitored by techniques such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is worked up to remove byproducts and the crude sulfonyl chloride is purified, typically by column chromatography.

General Protocol for Sulfonyl Fluoride Synthesis (via Halogen Exchange)

• Dissolve the Sulfonyl Chloride: The precursor sulfonyl chloride is dissolved in a suitable solvent.

• Addition of Fluoride Source: A fluoride source, such as potassium fluoride or potassium bifluoride, is added to the solution. [1][24]The reaction may be performed in a biphasic system or with a phase-transfer catalyst to facilitate the exchange. [11]3. Heating and Monitoring: The reaction mixture is typically heated to drive the halogen exchange. Progress is monitored by TLC or LC-MS.

• Isolation and Purification: After the reaction is complete, the mixture is worked up to remove the chloride salts and unreacted starting material. The resulting sulfonyl fluoride is then purified.

Conclusion: A New Era of Precision Covalent Therapeutics

The ascent of sulfonyl fluorides marks a pivotal moment in medicinal chemistry and chemical biology. Their unique balance of stability and tunable reactivity provides a powerful platform for the design of highly selective and potent covalent inhibitors. [16]By expanding the range of targetable amino acid residues, sulfonyl fluorides are unlocking new therapeutic opportunities and enabling the development of next-generation precision medicines. As our understanding of their nuanced reactivity within the cellular milieu deepens, the full potential of this remarkable functional group will continue to unfold, driving innovation in drug discovery for years to come.

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• Vertex AI Search. (n.d.). Sulfuryl fluoride capture and delivery enabled by metal-organic frameworks for synthesis of potential pharmaceuticals. American Chemical Society.
• Zheng, Q., et al. (2019). SuFEx-Enabled, Agnostic Discovery of Covalent Inhibitors of Human Neutrophil Elastase. Proceedings of the National Academy of Sciences, 116(37), 18808-18814.
• Doherty, A. E., et al. (2026, March 8). Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. ChemRxiv.
• Du, S., et al. (2024, September 24). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications.
• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. (2022, December 8). PMC.
• Synthesis of Sulfonyl Chlorides and Sulfonic Acids in SDS Micelles. (n.d.).
• Langler, R. F. (1976). A facile synthesis of sulfonyl chlorides. Canadian Journal of Chemistry, 54(4), 498-503.
• Enamine. (n.d.). Sulfonyl Chlorides/Fluorides.
• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (n.d.). PMC.
• Wang, S., et al. (n.d.). Applications of Sulfonyl Fluorides in Organic Transformations. Xi'an Shiyou University.
• Merck Millipore. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction.
• Fluorosulfonyl radicals: new horizons for the synthesis of sulfonyl fluorides. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• Narayanan, A., & Jones, L. H. (2015, March 16). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. (2023, January 20). RSC Publishing.
• Sigma-Aldrich. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction.
• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. (2021, March 11). ACS Combinatorial Science.
• Sigma-Aldrich. (n.d.). Sulfonyl Chlorides and Sulfonamides.
• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. (2024, July 16). ACS Sustainable Chemistry & Engineering.
• Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents. (n.d.). PMC.
• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and .... (n.d.). PMC.
• Accelerated SuFEx Click Chemistry For Modular Synthesis. (n.d.). PMC.
• Fiveable. (2025, August 15). Sulfonyl Chloride: Organic Chemistry Study Guide.
• BLDpharm. (2025, May 23). Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. (n.d.). ChemRxiv.
• Chemical and biology of Sulfur Fluoride Exchange (SuFEx) Click Chemistry for Drug Discovery. (2026, January 17). ResearchGate.
• Sulfur fluoride exchange. (2023, August 3). PMC - NIH.
• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. (2018, February 16). Journal of the American Chemical Society.

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Protocols & Analytical Methods

Application Note: 5-Fluoropyridine-3-sulfonyl Fluoride in SuFEx Click Chemistry

Executive Summary & Scientific Rationale

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally transformed modular chemical synthesis, offering a next-generation click chemistry reaction characterized by the unique balance of thermodynamic stability and controlled reactivity of the S(VI)-F bond[1]. Unlike traditional sulfonyl chlorides, which are highly susceptible to rapid hydrolysis and off-target reactions, sulfonyl fluorides are exceptionally stable to water, oxygen, and thermolysis. They behave as dormant electrophiles that only react under specific catalytic activation or within precise protein microenvironments, making them invaluable for covalent drug discovery[2].

5-Fluoropyridine-3-sulfonyl fluoride (CAS 1934426-98-8) is a highly strategic SuFEx building block. The pyridine core is a privileged scaffold in medicinal chemistry, offering favorable physicochemical properties such as improved aqueous solubility and specific target binding. The addition of the 5-fluoro substituent serves a dual purpose: it increases the lipophilicity of the molecule and blocks potential sites of oxidative metabolism by cytochrome P450 enzymes. By leveraging the sulfonyl fluoride hub at the 3-position, researchers can seamlessly install this metabolically robust 5-fluoropyridyl motif onto diverse phenols and amines, generating stable sulfonates and sulfonamides[1].

Mechanistic Insights: Causality of SuFEx Activation

The S(VI)-F bond is highly resistant to heterolytic cleavage due to the high oxidation state of sulfur and the strong electronegativity of fluorine[2]. To overcome this activation barrier, specific catalytic systems must be employed depending on the nature of the nucleophile:

• O-Nucleophiles (Phenols): The classic Sharpless protocol utilizes 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) to activate pre-synthesized aryl silyl ethers. However, the modern Accelerated SuFEx Click Chemistry (ASCC) protocol circumvents the need for pre-silylation by using 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base) in synergy with hexamethyldisilazane (HMDS). HMDS acts as an in situ silylating agent and an HF scavenger, driving the reaction thermodynamically via the formation of a strong Si-F bond, while BTMG provides the necessary basicity without acting as a competing nucleophile[3].

• N-Nucleophiles (Amines): While highly nucleophilic primary amines can sometimes react uncatalyzed, secondary or sterically hindered amines require activation. Relay catalysis using 1-hydroxybenzotriazole (HOBt) and DBU is highly effective. HOBt attacks the sulfonyl fluoride to form a highly electrophilic OBt-sulfonate intermediate, which rapidly undergoes aminolysis[4]. Alternatively, mild Lewis acids like Ca(NTf2)2 can be used to activate the S-F bond at room temperature[5].

Figure 1: Divergent SuFEx activation pathways for 5-Fluoropyridine-3-sulfonyl fluoride.

Data Presentation: Catalyst Selection Guide

Selecting the correct catalytic system is critical for maximizing yield and maintaining the integrity of sensitive functional groups. The table below summarizes the quantitative and qualitative parameters of leading SuFEx protocols.

Nucleophile Target	Catalyst / Additive System	Catalyst Loading	Typical Reaction Time	Key Mechanistic Advantage
Phenols	DBU / Pre-silylation	10–30 mol%	2–12 h	Classic Sharpless activation; highly reliable for simple, robust substrates[3].
Phenols	BTMG / HMDS (1.0 eq)	5–20 mol%	5–30 min	Accelerated SuFEx (ASCC); HMDS acts as in situ silylating agent and HF scavenger[3].
Amines	Ca(NTf2)2 / DABCO	20 mol%	1–24 h	Mild Lewis acid activation; avoids harsh basic conditions, ideal for sensitive amines[5].
Amines	DBU / HOBt	10 mol% each	1–24 h	Relay catalysis; HOBt forms a highly active intermediate to overcome steric hindrance[4].

Self-Validating Experimental Protocols

The following protocols are designed to be self-validating systems. By adhering to the specific causality of the reagents and utilizing the recommended analytical checkpoints, researchers can ensure high-fidelity conjugation.

Protocol A: Accelerated SuFEx (ASCC) for the Synthesis of Aryl Sulfonates

This protocol utilizes Barton's base (BTMG) and HMDS to rapidly conjugate 5-Fluoropyridine-3-sulfonyl fluoride with phenolic compounds without the need to pre-synthesize silyl ethers[3].

Reagents:

• 5-Fluoropyridine-3-sulfonyl fluoride (0.10 mmol, 1.0 equiv)

• Target Phenol (0.10 mmol, 1.0 equiv)

• Hexamethyldisilazane (HMDS) (0.10 mmol, 1.0 equiv)

• BTMG (Barton's base) (5.0–20.0 µmol, 5–20 mol%)

• Anhydrous Acetonitrile (MeCN) (1.0 mL)

Step-by-Step Methodology:

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 5-Fluoropyridine-3-sulfonyl fluoride and the target phenol in 1.0 mL of anhydrous MeCN.

• In Situ Silylation: Add HMDS (1.0 equiv) to the stirring mixture. Causality Check: HMDS is essential here to generate the reactive TMS-ether intermediate in situ and to scavenge the departing fluoride ion, preventing the accumulation of corrosive HF[3].

• Catalytic Activation: Introduce BTMG (5-20 mol%). Causality Check: BTMG is a strong, non-nucleophilic base that synergizes with HMDS to drive the thermodynamic formation of the Si-F bond. The reaction will typically turn slightly yellow upon activation[3].

• Reaction Monitoring: Stir at room temperature for 30 minutes. Validate progression via TLC or LC-MS.

• Workup & Purification: Upon complete consumption of the starting material, concentrate the mixture under reduced pressure. Causality Check: The volatile nature of the side products (NH3, TMS-F, and BTMG) allows for purification by simple evaporation, adhering strictly to click chemistry principles and often yielding >95% pure product without column chromatography[3].

Protocol B: Relay Catalysis for the Synthesis of Sulfonamides

This protocol employs a DBU/HOBt relay system to conjugate 5-Fluoropyridine-3-sulfonyl fluoride with primary or secondary amines, overcoming the inherent low reactivity of heteroaryl sulfonyl fluorides toward hindered nitrogen nucleophiles[4].

Figure 2: Mechanistic cycle of HOBt/DBU relay catalysis for sulfonamide synthesis.

Reagents:

• 5-Fluoropyridine-3-sulfonyl fluoride (0.12 mmol, 1.2 equiv)

• Target Amine (0.10 mmol, 1.0 equiv)

• DBU (0.01 mmol, 10 mol%)

• HOBt (0.01 mmol, 10 mol%)

• 4Å Molecular Sieves (100 mg)

• Anhydrous Acetonitrile (MeCN) (1.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-mixing: In a dried vial, combine DBU (10 mol%), HOBt (10 mol%), and 4Å MS in anhydrous MeCN. Stir for 10 minutes. Causality Check: 4Å MS acts as an acid scavenger for the generated HF, preventing the protonation and subsequent deactivation of the amine nucleophile[4].

• Hub Introduction: Add 5-Fluoropyridine-3-sulfonyl fluoride, followed immediately by the amine. Causality Check: HOBt attacks the sulfonyl fluoride to form an active OBt-sulfonate intermediate. This intermediate is highly electrophilic and rapidly undergoes aminolysis, which is critical for driving the reaction forward with less reactive heteroaryl hubs[4].

• Incubation: Stir at room temperature for 1–24 hours, depending on the steric bulk of the amine.

• Purification: Filter the reaction mixture through a short pad of Celite to remove the molecular sieves. Concentrate the filtrate and purify via flash chromatography (typically Hexanes/EtOAc) to isolate the pure sulfonamide.

Analytical Validation & Troubleshooting

To ensure the trustworthiness of the experimental outcomes, researchers must employ rigorous analytical validation:

• 19F NMR Spectroscopy (The Gold Standard): 5-Fluoropyridine-3-sulfonyl fluoride exhibits two distinct fluorine signals. The 5-fluoro group on the pyridine ring typically resonates upfield (approx. -120 to -130 ppm). The sulfonyl fluoride (-SO2F) signal appears significantly downfield (approx. +50 to +65 ppm). Successful SuFEx conjugation is definitively confirmed by the complete disappearance of the downfield +50 to +65 ppm signal , while the upfield pyridyl-fluorine signal remains intact[2].

• Stability Profiling: The resulting 5-fluoropyridyl sulfonates and sulfonamides are highly stable to hydrolysis, reduction, and thermolysis. If degradation is observed during biological assays, verify the purity of the starting phenol/amine, as residual nucleophiles can cause off-target cleavage[2].

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Application Note: 5-Fluoropyridine-3-Sulfonyl Fluoride in SuFEx-Enabled Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Executive Summary & Scientific Rationale

In the evolving landscape of targeted therapeutics, the strategic installation of covalent warheads has transitioned from a niche pursuit to a cornerstone of rational drug design. Sulfur(VI) Fluoride Exchange (SuFEx), pioneered by K. Barry Sharpless in 2014, represents a paradigm shift in click chemistry, offering unprecedented efficiency in constructing S(VI) linkages[1].

Within this chemical space, 5-Fluoropyridine-3-sulfonyl fluoride (CAS: 1934426-98-8) has emerged as a privileged heteroaryl hub. Unlike traditional sulfonyl chlorides, which suffer from rapid hydrolysis and poor functional group tolerance, sulfonyl fluorides exhibit remarkable thermodynamic and redox stability. The S(VI)-F bond is kinetically inert to water, oxygen, and biological nucleophiles under physiological conditions, yet it undergoes rapid, near-quantitative exchange when triggered by specific catalysts or when positioned in the proximity of a target protein's nucleophilic residue (e.g., Tyrosine, Lysine, Serine).

The incorporation of the 5-fluoropyridine motif offers dual advantages for drug discovery:

• Physicochemical Tuning: The pyridine ring enhances aqueous solubility and metabolic stability, critical parameters for oral bioavailability.

• Electronic Activation: The electron-withdrawing fluorine at the 5-position modulates the electrophilicity of the sulfonyl group, fine-tuning its reactivity as a covalent inhibitor warhead.

This application note provides an in-depth guide to utilizing 5-Fluoropyridine-3-sulfonyl fluoride for library generation, late-stage functionalization (LSF), and covalent probe synthesis.

Mechanistic Pathway of SuFEx Activation

The defining feature of SuFEx chemistry is its reliance on "on-demand" activation. The S(VI)-F bond requires catalytic intervention to lower the activation energy barrier for nucleophilic attack. This is typically achieved through strong amidine/guanidine bases (like DBU or BTMG) or Lewis acidic calcium salts that coordinate with the fluorine atom, polarizing the S-F bond[2][3].

Fig 1. Base-catalyzed SuFEx activation mechanism for sulfonyl fluorides.

Catalyst Selection and Quantitative Yield Data

Selecting the appropriate catalyst is the most critical variable in SuFEx methodology. The choice is dictated by the nature of the nucleophile. For primary and secondary amines, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a synergistic Ca(NTf2)2/DABCO system provides optimal turnover[2][4]. For less nucleophilic phenols, Barton’s base (BTMG) is highly recommended due to its superior basicity and steric profile[3].

Table 1: Catalyst Optimization for 5-Fluoropyridine-3-Sulfonyl Fluoride Coupling

Nucleophile Type	Recommended Catalyst System	Solvent	Temp (°C)	Reaction Time	Typical Yield	Ref
Primary Amines	DBU (2.0 equiv)	MeCN / DMF	25	2 - 4 h	85 - 95%	[3][4]
Secondary Amines	Ca(NTf2)2 (10 mol%) + DABCO	MeCN	25	12 h	80 - 90%	[2]
Anilines (Steric)	NHC (10 mol%) + DBU	Toluene	25	24 h	70 - 85%	[5]
Phenols	BTMG (0.2 - 1.0 equiv)	MeCN	25	1 - 2 h	> 90%	[3]
Aliphatic Alcohols	BTMG + HMDS (1.0 equiv)	MeCN	25	6 h	75 - 85%	[3]

Validated Experimental Protocols

The following protocols have been designed as self-validating systems. In-process controls (IPC) are embedded to ensure reaction fidelity, preventing the propagation of errors in multi-step drug synthesis.

Protocol A: Synthesis of Heteroaryl Sulfonamides (Amine Nucleophiles)

Application: Generation of highly stable, soluble drug fragments.

Reagents:

• 5-Fluoropyridine-3-sulfonyl fluoride (1.0 equiv)

• Primary or Secondary Amine (1.1 equiv)

• DBU (2.0 equiv)

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve the amine (1.1 mmol) in anhydrous MeCN (0.2 M concentration) under a nitrogen atmosphere.

  • Scientific Rationale: Nitrogen prevents moisture ingress. While SuFEx is water-tolerant, anhydrous conditions prevent competitive hydrolysis when using strong bases like DBU.

• Catalyst Addition: Add DBU (2.0 mmol) dropwise to the stirring solution at room temperature. Stir for 5 minutes.

• Electrophile Introduction: Add 5-Fluoropyridine-3-sulfonyl fluoride (1.0 mmol) in a single portion.

• Reaction Monitoring (IPC): Stir the reaction at room temperature. Monitor progression via LC-MS or TLC (Hexanes/EtOAc, 7:3) every 30 minutes. The S(VI)-F starting material is UV-active and typically elutes faster than the sulfonamide product.

• Quenching & Workup: Upon complete consumption of the sulfonyl fluoride (usually 2-4 hours), quench the reaction with saturated aqueous NH4Cl (5 mL). Extract the aqueous layer with EtOAc (3 x 10 mL).

  • Scientific Rationale: NH4Cl neutralizes DBU, preventing basic degradation of sensitive functional groups during concentration.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure sulfonamide.

Protocol B: Synthesis of Heteroaryl Sulfonates (Phenol Nucleophiles)

Application: Synthesis of covalent probes targeting Tyrosine residues.

Reagents:

• 5-Fluoropyridine-3-sulfonyl fluoride (1.2 equiv)

• Phenol derivative (1.0 equiv)

• BTMG (2-tert-Butyl-1,1,3,3-tetramethylguanidine) (0.2 equiv)

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation: Dissolve the phenol (1.0 mmol) and 5-Fluoropyridine-3-sulfonyl fluoride (1.2 mmol) in anhydrous MeCN (0.5 M) at room temperature.

• Catalytic Activation: Add BTMG (0.2 mmol) to the mixture.

  • Scientific Rationale: BTMG acts as a highly efficient proton sink and nucleophilic activator. A sub-stoichiometric amount is sufficient because the leaving fluoride ion can assist in subsequent deprotonation events, driving the catalytic cycle[3].

• Reaction Monitoring (IPC): Stir for 1 hour. Confirm completion via LC-MS. The formation of the sulfonate ester is typically rapid and quantitative.

• Direct Isolation: For many drug-like phenols, the product will precipitate upon the addition of cold water. If precipitation occurs, isolate via vacuum filtration. Otherwise, proceed with a standard EtOAc extraction as detailed in Protocol A.

High-Throughput Late-Stage Functionalization (LSF)

One of the most powerful applications of 5-Fluoropyridine-3-sulfonyl fluoride is its use in automated, high-throughput screening (HTS) directly from crude reaction mixtures. Because SuFEx reactions generate minimal, biologically benign byproducts (e.g., amine-HF salts), the crude mixtures can be directly assayed in 96-well plates to identify covalent modifiers[6].

Fig 2. SuFEx-enabled high-throughput drug discovery workflow.

HTS Protocol Adaptation:

• Dispense 10 mM DMSO stock solutions of diverse pharmaceutical amines/phenols into a 96-well plate.

• Add 1.1 equivalents of 5-Fluoropyridine-3-sulfonyl fluoride (from a 50 mM DMSO stock).

• Add 2.0 equivalents of DBU (for amines) or 0.2 equivalents of BTMG (for phenols).

• Seal and shake the plate at room temperature for 12 hours.

• Dilute the crude mixture with assay buffer (e.g., PBS) to the desired screening concentration (typically 1-10 µM) and transfer directly to the biological assay plate.

Scientific Rationale: This "inverse drug discovery" approach bypasses the traditional bottleneck of compound purification, allowing medicinal chemists to rapidly screen hundreds of 5-fluoropyridyl-functionalized analogs against target proteins to discover novel covalent inhibitors[1][6].

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• 6. pubs.acs.org [pubs.acs.org]

5-Fluoropyridine-3-sulfonyl Fluoride: A Privileged SuFEx Probe for Chemoproteomic Target Identification

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Application Note & Detailed Experimental Protocol

Executive Summary

Phenotypic screening frequently yields highly efficacious small molecules with unknown mechanisms of action. Identifying the precise biological targets of these molecules is a critical bottleneck in drug development. 5-Fluoropyridine-3-sulfonyl fluoride has emerged as a highly privileged chemical probe scaffold for target identification. By leveraging Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, this warhead offers an optimal balance of aqueous stability and context-dependent reactivity.

This application note details the mechanistic rationale behind the 5-fluoropyridine-3-sulfonyl fluoride scaffold and provides a self-validating, step-by-step chemoproteomic protocol for unbiased target identification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Mechanistic Rationale: The Causality of Probe Design

Traditional electrophilic probes (e.g., Michael acceptors, haloacetamides) often suffer from high intrinsic reactivity, leading to rapid hydrolysis in aqueous media and promiscuous off-target labeling. In contrast, sulfonyl fluorides (SFs) are "activation-free" but highly stable in physiological conditions [1].

The structural logic behind the 5-fluoropyridine-3-sulfonyl fluoride scaffold is rooted in fine-tuning this SuFEx reactivity:

• Aqueous Stability vs. Electrophilicity: The pyridine ring provides basicity and improves aqueous solubility. The addition of a fluorine atom at the 5-position acts as an electron-withdrawing group (EWG). This specifically tunes the electrophilicity of the sulfur(VI) center—making it stable enough to circulate in the cytosol without degrading, yet reactive enough to undergo rapid nucleophilic substitution when docked into a protein binding pocket [2].

• Context-Dependent Reactivity: Unlike standard serine-reactive probes (e.g., AEBSF), the 5-fluoropyridine scaffold exhibits a strong preference for hyper-reactive, functional Tyrosine (Tyr) and Lysine (Lys) residues located within enzyme active sites or protein-protein interaction interfaces (e.g., Glutathione Transferases) [3]. The local microenvironment of the binding pocket deprotonates the target residue, drastically accelerating the SuFEx reaction.

Reaction logic of SuFEx-mediated covalent adduct formation.

Quantitative Data: Warhead Reactivity Profiling

To select the appropriate probe for chemoproteomics, researchers must balance intrinsic reactivity with background labeling. Table 1 summarizes the quantitative performance of various SuFEx warheads. The 5-fluoropyridine scaffold provides the optimal therapeutic window for target identification.

Table 1: Quantitative Comparison of SuFEx Warhead Reactivity in Chemoproteomics

Warhead Scaffold	Intrinsic Aqueous Half-Life (pH 7.4)	Primary Target Residues	Off-Target Background Reactivity	Optimal Application
Phenyl-SO₂F	~48 hours	Tyr, Lys, Ser	Moderate	Broad-spectrum profiling
5-Fluoro-Py-3-SO₂F	>72 hours	Tyr, His, Lys	Low	Selective Target ID
Fluorosulfate (-OSO₂F)	>120 hours	Lys, Tyr	Very Low	In vivo target engagement
Aliphatic-SO₂F	<12 hours	Ser, Thr	High	Serine protease inhibition

Experimental Workflow & Protocol

To ensure data integrity, this protocol is designed as a self-validating system . It employs a competition assay format: cells are treated with either a vehicle, the clickable probe alone, or the clickable probe pre-competed with an excess of the untagged parent compound. A bona fide target will only be enriched in the probe-alone sample and will show a >80% reduction in MS/MS intensity in the competed sample [4].

Chemoproteomic workflow for target identification using SuFEx probes.

Step-by-Step Methodology

Phase 1: Live-Cell Probe Incubation & Lysis

Causality Note: Live-cell labeling is prioritized over lysate labeling to preserve native protein conformations, intracellular compartmentalization, and endogenous competitive metabolites, ensuring physiological relevance.

• Cell Culture: Grow HEK293T cells (or disease-relevant lines) to 80% confluency in 10 cm dishes (~10⁷ cells per condition).

• Competition (Validation Step): Pre-incubate the "Competed" dish with 100 µM of the untagged parent compound for 1 hour at 37°C. Treat the "Probe" and "Vehicle" dishes with DMSO.

• Probe Dosing: Add the alkyne-tagged 5-fluoropyridine-3-sulfonyl fluoride probe (10 µM final concentration) to both the "Probe" and "Competed" dishes. Incubate for 2 hours at 37°C.

• Harvest & Lysis: Wash cells 3x with ice-cold PBS to halt endocytosis. Lyse in 500 µL of Amine-Free Lysis Buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 1% NP-40, protease inhibitors).

  • Critical Choice: Avoid Tris buffer. Tris contains primary amines that can theoretically compete with protein nucleophiles for the sulfonyl fluoride warhead over extended periods.

• Clarification: Centrifuge at 20,000 × g for 15 min at 4°C. Quantify protein concentration using a BCA assay and normalize all samples to 2 mg/mL.

Phase 2: CuAAC Click Chemistry

Causality Note: The Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) attaches a biotin reporter to the alkyne-tagged probe. precise stoichiometric control of the copper catalyst and reducing agent is required to prevent protein precipitation and oxidative damage.

• Reaction Assembly: To 1 mL of lysate (2 mg protein), sequentially add:

  • 100 µM Biotin-PEG3-Azide (Reporter)

  • 1 mM TCEP (Reduces Cu(II) to the active Cu(I) species)

  • 100 µM THPTA ligand (Stabilizes Cu(I) and prevents ROS generation)

  • 1 mM CuSO₄ (Catalyst)

• Incubation: Vortex gently and incubate for 1 hour at room temperature in the dark.

• Protein Precipitation: Add 4 volumes of ice-cold methanol, 1 volume of chloroform, and 3 volumes of water. Centrifuge at 10,000 × g for 5 min.

  • Critical Choice: This step removes unreacted Biotin-Azide. Failure to remove free biotin will saturate the streptavidin beads in the next step, resulting in near-zero protein enrichment.

Phase 3: Enrichment & On-Bead Digestion

Causality Note: Because SuFEx forms a permanent covalent bond, we can use extremely harsh washing conditions to strip away non-covalently interacting background proteins.

• Resuspension: Wash the protein pellet 2x with cold methanol. Resuspend the pellet in 500 µL of 1% SDS in PBS. Boil for 5 minutes to fully denature the proteome.

• Streptavidin Capture: Dilute the sample with 5 mL of PBS (reducing SDS to 0.1%). Add 50 µL of pre-washed Streptavidin Agarose beads. Rotate for 2 hours at room temperature.

• Stringent Washing: Wash beads sequentially with:

  • 2x 1% SDS in PBS (Removes hydrophobic non-specific binders)

  • 2x 8 M Urea in 50 mM ammonium bicarbonate (Disrupts strong protein-protein interactions)

  • 3x 50 mM ammonium bicarbonate (Prepares for digestion)

• Digestion: Resuspend beads in 100 µL of 50 mM ammonium bicarbonate. Add 1 mM DTT (30 min, 37°C), followed by 5 mM Iodoacetamide (30 min, RT, dark). Add 1 µg of sequencing-grade Trypsin and incubate overnight at 37°C.

Phase 4: LC-MS/MS Analysis

• Peptide Recovery: Collect the supernatant containing digested peptides. Quench with 1% Formic Acid. Desalt using C18 StageTips.

• Acquisition: Analyze via a high-resolution mass spectrometer (e.g., Orbitrap Eclipse) using Data-Dependent Acquisition (DDA).

• Bioinformatics: Search spectra against the human proteome. Filter for hits that show high spectral counts in the "Probe" sample but <20% relative intensity in the "Competed" and "Vehicle" samples.

References

• Narayanan, A., & Jones, L. H. (2015). Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology, 10(8), 1831-1839.[Link]

• Jones, L. H. (2018). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Medicinal Chemistry, 9(7), 584-586.[Link]

• Zhao, Q., et al. (2020). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. ResearchGate / Chemical Science.[Link]

• Shannon, D. A., et al. (2018). Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. ACS Chemical Biology, 13(11), 3122-3130.[Link]

Application Note: Synthesis of Heteroaryl Sulfonamides via SuFEx Click Chemistry using 5-Fluoropyridine-3-sulfonyl fluoride

Introduction & Strategic Rationale

Sulfonamides are ubiquitous structural motifs in medicinal chemistry, chemical biology, and materials science. Traditionally, their synthesis relies on the reaction of amines with sulfonyl chlorides. However, heteroaryl sulfonyl chlorides are notoriously unstable, highly susceptible to rapid hydrolysis, and difficult to store.

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology, offering a robust alternative to traditional sulfonylation techniques. Unlike sulfonyl chlorides, sulfonyl fluorides possess exceptional thermodynamic stability and resistance to reduction. Specifically, 5-Fluoropyridine-3-sulfonyl fluoride represents a "next-generation" heteroaryl SuFEx electrophile. The electron-deficient pyridine ring, coupled with the inductive effect of the 5-fluoro substituent, finely tunes the electrophilicity of the S(VI) center. This unique structural combination allows for rapid trapping by amine nucleophiles while maintaining exceptional hydrolytic stability, thereby expanding the scope of covalent drug discovery and library synthesis[1].

Mechanistic Insights & Causality

To successfully deploy 5-Fluoropyridine-3-sulfonyl fluoride, one must understand the causality behind the reaction conditions. The S–F bond is thermodynamically stable and heterolytically inert under standard conditions. Activation requires a specific microenvironment to overcome the kinetic barrier.

When a strong, sterically hindered amidine or phosphazene base—such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or 2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (BEMP)—is employed, it serves a dual mechanistic purpose:

• Nucleophile Activation: It deprotonates the incoming amine, increasing its nucleophilicity.

• Fluoride Stabilization (The SuFEx Catalyst Effect): Unlike simple bases like triethylamine ( Et3​N ), the protonated DBU amidinium ion forms a tight, hydrogen-bonded ion pair with the departing fluoride ion. This specific interaction drastically lowers the transition state energy for the substitution at the sulfur center, facilitating the extrusion of HF.

Recent advancements also highlight the use of calcium-based Lewis acids (e.g., Ca(NTf2​)2​ ) to activate S(VI) fluorides, further broadening the synthetic utility of these reagents when basic conditions must be avoided[2].

Figure 1: Mechanistic workflow of DBU-activated SuFEx sulfonamide synthesis.

Reaction Optimization & Data Presentation

The choice of base and solvent dictates the success of the SuFEx reaction. The table below summarizes the optimization landscape for coupling 5-Fluoropyridine-3-sulfonyl fluoride with a standard primary amine (e.g., benzylamine).

Base (2.0 equiv)	Solvent	Time (h)	Temp (°C)	Conversion (%)	Hydrolysis (%)
Et3​N	Acetonitrile (MeCN)	24	25	< 10	0
K2​CO3​	Acetonitrile (MeCN)	24	25	15	0
DBU	Acetonitrile (MeCN)	2	25	> 95	0
BEMP	Tetrahydrofuran (THF)	1	25	> 99	0
DBU	H2​O / t -BuOH (1:1)	4	25	85	< 5

Note: The complete lack of hydrolysis even in aqueous biphasic conditions underscores the unique stability of the heteroaryl sulfonyl fluoride[1]. Furthermore, the synthesis of these sulfonyl fluorides from sulfonamides or heteroaromatic thiols ensures their ready availability[3].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems incorporating In-Process Quality Control (IPQC) checkpoints.

Protocol A: DBU-Mediated SuFEx in Organic Solvent (For Lipophilic Amines)

Reagents:

• 5-Fluoropyridine-3-sulfonyl fluoride (1.0 mmol)

• Primary or Secondary Amine (1.2 mmol)

• DBU (2.0 mmol)

• Anhydrous Acetonitrile (5.0 mL)

Step-by-Step Procedure:

• Initialization: To an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add 5-Fluoropyridine-3-sulfonyl fluoride (1.0 mmol) and the amine (1.2 mmol).

• Solvation: Dissolve the reagents in anhydrous acetonitrile (5.0 mL). Stir at room temperature for 5 minutes to ensure homogeneity.

• Activation: Add DBU (2.0 mmol) dropwise over 1 minute. Causality Note: A slight exotherm may be observed as the DBU-HF salt begins to form.

• IPQC Checkpoint 1 (1 Hour): Remove a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS. The reaction is self-validated as proceeding when the Extracted Ion Chromatogram (EIC) shows >80% depletion of the starting sulfonyl fluoride mass.

• Completion: Stir for an additional 1-2 hours until LC-MS confirms complete consumption of the electrophile.

• Workup: Concentrate the mixture under reduced pressure. Redissolve the crude residue in EtOAc (15 mL) and wash with 1M HCl (2 x 10 mL) to remove DBU and unreacted amine. Wash with brine (10 mL), dry over Na2​SO4​ , and concentrate.

• IPQC Checkpoint 2 (Final Validation): Analyze the isolated product via 19F NMR. Validation criteria: The disappearance of the characteristic S–F peak (typically around +50 to +60 ppm) and the retention of the pyridine 5-fluoro peak (typically around -120 to -130 ppm) confirms successful and chemoselective sulfonamide formation without displacing the aryl fluoride.

Protocol B: Biphasic Aqueous SuFEx (For Amino Acids & Hydrophilic Amines)

Reagents:

• 5-Fluoropyridine-3-sulfonyl fluoride (1.0 mmol)

• Amino Acid / Hydrophilic Amine (1.2 mmol)

• DBU (2.5 mmol)

• t -BuOH / H2​O (1:1 v/v, 6.0 mL)

Step-by-Step Procedure:

• Initialization: Dissolve the amino acid (1.2 mmol) in 3.0 mL of deionized water. Add DBU (2.5 mmol) to deprotonate the carboxylic acid and the amine, forming a homogenous solution.

• Electrophile Addition: Dissolve 5-Fluoropyridine-3-sulfonyl fluoride (1.0 mmol) in 3.0 mL of t -BuOH. Add this solution dropwise to the vigorously stirring aqueous phase.

• Reaction: Stir vigorously at room temperature for 4-6 hours. Causality Note: The biphasic nature prevents rapid hydrolysis of the sulfonyl fluoride, while the interface acts as the reaction zone for the SuFEx coupling.

• IPQC Checkpoint 1: Monitor via TLC (DCM:MeOH 9:1 with 1% AcOH). The starting material (high Rf) should disappear, replaced by a highly polar, UV-active spot at the baseline or lower Rf.

• Workup: Acidify the aqueous layer to pH 2-3 using 1M HCl. Extract the product with EtOAc (3 x 15 mL). Dry the combined organic layers over MgSO4​ and concentrate in vacuo.

References

• Sigma-Aldrich. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction.

• MDPI. Synthetic Routes to Arylsulfonyl Fluorides.[3]

• ChemRxiv. Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery.[1]

• NIH/PMC. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides.[2]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Engineering 19F NMR Protein Probes via 5-Fluoropyridine-3-Sulfonyl Fluoride

Mechanistic Rationale: The Causality of Probe Design

The elucidation of protein conformational dynamics requires analytical tools that are both highly sensitive and non-disruptive to the native folding state. Fluorine-19 nuclear magnetic resonance ( 19 F NMR) spectroscopy has emerged as a premier technique for this purpose due to the 100% natural abundance of the 19 F isotope, its high gyromagnetic ratio, and the complete absence of background fluorine signals in biological macromolecules.

However, the challenge lies in the site-specific, stable incorporation of the 19 F reporter. 5-Fluoropyridine-3-sulfonyl fluoride addresses this challenge by functioning as a highly efficient, bifunctional chemical probe. The design of this molecule relies on two distinct mechanistic pillars:

• The Covalent Warhead (Sulfonyl Fluoride): Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides (SFs) are privileged warheads that resist reduction and premature aqueous hydrolysis because their fluorine bond cleavage is exclusively heterolytic[1]. They possess the precise thermodynamic stability required to circulate in aqueous buffers until they encounter context-specific nucleophiles (such as the unprotonated side chains of tyrosine, lysine, or histidine) on the protein surface. Upon binding, they undergo Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, forming an irreversible sulfonate or sulfonamide linkage[1].

• The 19 F NMR Reporter (5-Fluoropyridine): The aromatic fluorine on the pyridine ring is highly sensitive to its local dielectric environment and van der Waals interactions[2]. When the target protein undergoes a conformational shift (e.g., via ligand binding or allosteric modulation), the chemical shift of this 5-fluoro group perturbs significantly, providing a real-time readout of protein dynamics.

A Self-Validating System

A critical advantage of 5-fluoropyridine-3-sulfonyl fluoride is its built-in self-validation mechanism. The intact probe contains two distinct fluorine environments: the sulfonyl fluoride ( −SO2​F ) resonating around +66 ppm[3], and the aromatic 5-fluoropyridine resonating around −120 ppm. During the SuFEx reaction, the −SO2​F fluorine is displaced as a fluoride ion. Consequently, the successful covalent conjugation to the protein is definitively validated by the complete disappearance of the +66 ppm signal in the final purified sample, leaving only the environmentally sensitive aromatic 19 F signal.

Workflow Visualization

Figure 1: Bifunctional SuFEx bioconjugation and 19F NMR detection workflow.

Experimental Protocols

The following methodologies are designed to ensure high-fidelity labeling and artifact-free NMR acquisition. Every step is grounded in chemical causality to prevent probe degradation and maximize signal-to-noise ratios.

Protocol A: SuFEx-Mediated Protein Labeling

Causality Focus: Balancing nucleophile reactivity with probe stability.

• Probe Preparation: Dissolve 5-fluoropyridine-3-sulfonyl fluoride in anhydrous DMSO to a concentration of 100 mM. Rationale: Anhydrous conditions prevent premature hydrolysis of the SF warhead prior to introduction to the aqueous protein system.

• Protein Conditioning: Buffer exchange the target protein into 50 mM HEPES, 150 mM NaCl, pH 7.8. Rationale: A pH of 7.8 ensures that a sufficient fraction of target lysine ( pKa​≈10.5 ) or tyrosine ( pKa​≈10.0 ) residues are transiently deprotonated to act as nucleophiles, while remaining low enough to prevent base-catalyzed hydrolysis of the probe.

• Conjugation: Dilute the protein to 100 µM. Add the probe stock to achieve a final concentration of 500 µM (5 molar equivalents). Ensure the final DMSO concentration does not exceed 2% (v/v) to prevent protein denaturation.

• Incubation: Incubate the mixture at 25 °C for 6–12 hours with gentle agitation.

• Purification & Validation: Remove unreacted probe and liberated fluoride ions using a size-exclusion chromatography (SEC) column (e.g., Superdex 75) equilibrated with the NMR buffer (e.g., 50 mM Phosphate, pH 7.4, 10% D2​O ).

Protocol B: 19 F NMR Acquisition and Conformational Analysis

Causality Focus: Enhancing sensitivity and validating conjugation.

• Sample Preparation: Concentrate the labeled protein to 50–200 µM. Add 10% D2​O to provide a frequency lock for the NMR spectrometer. Add 50 µM of trifluoroacetic acid (TFA) as an internal chemical shift reference ( −76.5 ppm).

• Spectrometer Setup: Tune the NMR probe to the 19 F frequency (e.g., 470 MHz on a 500 MHz instrument).

• Pulse Sequence Selection: Utilize a 1 H-decoupled 19 F pulse sequence (e.g., zgig). Rationale: The 5-fluoro atom on the pyridine ring experiences J-coupling with adjacent ring protons. Applying broadband proton decoupling collapses this multiplet into a sharp singlet, drastically improving the signal-to-noise ratio and resolving subtle conformational states.

• Data Acquisition & Validation: Acquire 1,024 to 4,096 scans depending on protein concentration.

  • Self-Validation Check: Inspect the spectrum at +66 ppm. The absence of a peak confirms that all free, unreacted probe has been successfully removed[3].

  • Dynamic Analysis: Monitor the aromatic 19 F signal ( ≈−120 ppm). Introduce the protein's native ligand and observe the chemical shift perturbation ( Δδ ) to map the conformational transition.

Quantitative Data Presentation

To facilitate experimental design, the physicochemical and NMR properties of the probe are summarized below. The solvent dependence of fluorine chemical shifts is a critical variable in NMR[2], making the internal referencing step in Protocol B mandatory.

Property / Parameter	Value / Characteristic	Mechanistic Impact on Probe Development
Warhead Reactivity	Context-specific (Tyr, Lys, His)	Allows for targeted covalent labeling without disrupting global protein folding[1].
Aqueous Stability	High (Resists hydrolysis at pH < 8.0)	Permits long incubation times necessary for labeling dilute protein samples.
19 F Signal 1 (Intact)	≈+66.7 ppm ( −SO2​F )	Acts as a diagnostic marker for unreacted probe; disappears upon successful SuFEx conjugation[3].
19 F Signal 2 (Reporter)	≈−120 to −130 ppm (5-Fluoro)	Highly sensitive to dielectric changes; serves as the primary readout for conformational dynamics[2].
1 H- 19 F J-Coupling	Present (Pyridine ring protons)	Necessitates 1 H-decoupling during NMR acquisition to yield a sharp, resolvable singlet.

References

• 4 - SciSpace / MedChemComm (2015) 2.5 - The Royal Society of Chemistry (2024) 3.2 - ACS Publications (2023)

Sources

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. scispace.com [scispace.com]
• 5. rsc.org [rsc.org]

Advanced Deoxyfluorination of Alcohols Using 5-Fluoropyridine-3-Sulfonyl Fluoride: Application Note &amp; Protocols

Introduction to Next-Generation Deoxyfluorination

The strategic incorporation of fluorine into organic scaffolds is a cornerstone of modern drug development, utilized to modulate lipophilicity, enhance metabolic stability, and improve target binding affinity. While the direct deoxyfluorination of alcohols is the most efficient route to install aliphatic C–F bonds, traditional reagents like diethylaminosulfur trifluoride (DAST) present severe limitations. DAST is notoriously prone to explosive thermal decomposition and frequently generates significant elimination byproducts, rendering it unsuitable for late-stage functionalization or process-scale chemistry[1].

The paradigm shifted with the development of 2-pyridinesulfonyl fluoride (PyFluor), a low-cost, thermally stable reagent that achieves high chemoselectivity[2]. Building upon this mechanistic foundation, 5-Fluoropyridine-3-sulfonyl fluoride (CAS: 1934426-98-8) [3] represents an advanced, highly electrophilic analog. By introducing a strongly electron-withdrawing fluorine atom to the pyridine core, this reagent exhibits enhanced reactivity kinetics, making it an exceptional tool for challenging, sterically hindered substrates.

Mechanistic Rationale: The Causality of the 5-Fluoro Substitution

Deoxyfluorination utilizing sulfonyl fluorides operates via a tandem activation-displacement pathway. Understanding the causality behind this mechanism is critical for optimizing reaction conditions.

• Activation (Sulfonylation): In the presence of a strong Brønsted base (e.g., DBU), the alcohol nucleophilically attacks the sulfonyl fluoride, generating a sulfonate intermediate and liberating a naked fluoride ion.

• Fluorination ( SN​2 Displacement): The released fluoride ion acts as the nucleophile, displacing the sulfonate leaving group to yield the target alkyl fluoride[2].

Why the 5-Fluoro Substitution Matters: The rate-determining step for secondary or sterically encumbered alcohols is the SN​2 displacement. The addition of a highly electronegative fluorine atom at the 5-position of the pyridine ring inductively withdraws electron density from the sulfonate group. This renders the resulting 5-fluoropyridine-3-sulfonate a significantly weaker base and a superior leaving group compared to unsubstituted variants. Furthermore, the enhanced electrophilicity of the sulfur center accelerates the initial alcohol activation, reducing overall reaction times and outcompeting side reactions like E2 elimination.

Mechanistic pathway of alcohol deoxyfluorination using 5-Fluoropyridine-3-sulfonyl fluoride.

Comparative Reagent Profiling

To justify the transition to 5-Fluoropyridine-3-sulfonyl fluoride, the table below summarizes its performance metrics against legacy reagents[1],[4].

Reagent	Thermal Stability	Elimination Byproducts	Leaving Group Ability	Handling & Storage
DAST	Poor (Explosive >155°C)	High	N/A (Concerted/Ion Pair)	Strict moisture-free, Refrigerated
PyFluor	Excellent (Stable >200°C)	Low	Moderate	Benchtop, Air-tolerant
5-F-PyFluor	Excellent	Very Low	High (Inductive Enhancement)	Benchtop, Air-tolerant

Validated Experimental Protocols

The following protocol provides a self-validating system for deoxyfluorination. It integrates specific workup steps designed to exploit the physical properties of the reaction byproducts, ensuring high-purity isolation.

Protocol A: General Deoxyfluorination of Primary and Secondary Alcohols

Reagents & Materials:

• Alcohol substrate (1.0 equiv, 1.0 mmol)

• (1.5 equiv, 1.5 mmol, 268 mg)[3]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv, 2.0 mmol, 298 µL)

• Anhydrous Toluene (5.0 mL, 0.2 M)

Step-by-Step Methodology:

• System Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the alcohol substrate in anhydrous toluene under a nitrogen atmosphere. Causality: While the sulfonyl fluoride is relatively air-tolerant, anhydrous solvent strictly prevents competitive hydrolysis of the reagent by ambient moisture.

• Reagent Introduction: Add 5-Fluoropyridine-3-sulfonyl fluoride in one portion at room temperature. The mixture will remain homogeneous.

• Controlled Activation: Add DBU dropwise over a period of 2–3 minutes. Causality: Slow addition mitigates localized exothermic spikes, preventing the premature degradation of the activated intermediate. The solution typically adopts a pale yellow hue, confirming the formation of the sulfonate intermediate.

• Incubation & Monitoring: Stir the reaction at room temperature (20–25°C). Monitor the consumption of the starting material via TLC or 19F NMR. Primary alcohols typically convert within 2–4 hours. For sterically hindered secondary alcohols, allow the reaction to proceed for 12–24 hours.

• Quenching: Upon complete conversion, quench the reaction by adding saturated aqueous NaHCO3​ (5 mL). Transfer the biphasic mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Self-Validating Workup: Wash the combined organic layers with 1M aqueous HCl (10 mL). Causality: This critical step protonates the residual DBU and the highly polar 5-fluoropyridine-3-sulfonic acid byproduct, partitioning them entirely into the aqueous phase and self-purifying the organic layer. Follow with a brine wash (10 mL).

• Isolation: Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the pure alkyl fluoride.

Standard experimental workflow for deoxyfluorination using 5-Fluoropyridine-3-sulfonyl fluoride.

Troubleshooting & Optimization Insights

• Sluggish Kinetics in Secondary Alcohols: If the intermediate sulfonate forms (visible by TLC shift) but fluoride displacement is stalled, switch the solvent from toluene to a more polar, aprotic solvent like THF or 1,4-dioxane, and gently elevate the temperature to 40–50°C. The increased dielectric constant enhances the nucleophilicity of the naked fluoride ion.

• Suppressing E2 Elimination: For substrates highly prone to elimination (e.g., those with acidic β -protons), substitute DBU with MTBD (7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene). MTBD is a stronger base but a weaker nucleophile, which minimizes competitive elimination pathways[1].

• Reagent Storage: Unlike DAST, which requires strict refrigeration and decomposes violently[4], 5-Fluoropyridine-3-sulfonyl fluoride is a stable solid. It can be stored on the benchtop, though storage in a desiccator is recommended to maximize shelf life for long-term process chemistry.

References

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 2. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 3. 1934426-98-8 | 5-Fluoropyridine-3-sulfonyl fluoride - AiFChem [aifchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Next-Generation Potassium-Competitive Acid Blockers (P-CABs) Using 5-Fluoropyridine-3-sulfonyl Fluoride

Introduction & Scientific Rationale

Potassium-competitive acid blockers (P-CABs), such as the first-in-class drug vonoprazan, represent a paradigm shift in the treatment of acid-related gastrointestinal disorders. Unlike traditional proton pump inhibitors (PPIs) that require acidic activation to form irreversible covalent bonds, P-CABs accumulate in the highly acidic secretory canaliculus of gastric parietal cells and reversibly inhibit the H+/K+-ATPase enzyme via ionic, K+-competitive binding[1].

As drug development progresses toward next-generation P-CABs, researchers are focusing on optimizing the pharmacokinetic profile—specifically, controlling the duration of action and mitigating toxicity driven by excessive basicity. The strategic introduction of a 5-fluoropyridine-3-sulfonyl group at the 1-position of the pyrrole core has emerged as a highly effective structural modification to achieve these clinical endpoints[2].

Mechanistic Insights: The Role of the Fluorinated SuFEx Hub

Pharmacodynamic & Pharmacokinetic Tuning

The substitution of the pyridine ring with a highly electronegative fluorine atom profoundly alters the physicochemical properties of the P-CAB. The electron-withdrawing effect of the 5-fluoro substituent lowers the pKa of the pyridine nitrogen. This precise modulation prevents excessive ion-trapping within the parietal cells, thereby reducing the risk of cytotoxicity while maintaining an optimal duration of action[2]. Furthermore, the fluorine atom blocks primary sites of CYP450-mediated aromatic oxidation, significantly enhancing the drug's metabolic stability.

Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry

Historically, N-sulfonylation of pyrrole cores utilized highly reactive but hydrolytically unstable sulfonyl chlorides. In modern synthetic protocols, 5-fluoropyridine-3-sulfonyl fluoride acts as a superior Sulfur(VI) Fluoride Exchange (SuFEx) hub. Sulfonyl fluorides are thermodynamically stable and highly resistant to premature hydrolysis, yet they undergo rapid, high-yielding exchange reactions with N-nucleophiles when activated by an organosuperbase like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)[3].

Mechanism of P-CABs: Accumulation in the acidic canaliculus and reversible H+/K+-ATPase inhibition.

Experimental Workflow & Protocols

The synthesis of next-generation fluorinated P-CABs relies on a robust two-stage workflow: (1) SuFEx-mediated N-sulfonylation of a substituted pyrrole-3-carbaldehyde, and (2) reductive amination to install the pharmacophoric methylamine group.

SuFEx-mediated N-sulfonylation and reductive amination to synthesize fluorinated P-CABs.

Step 1: SuFEx-Mediated N-Sulfonylation

Objective: Covalently link the 5-fluoropyridine-3-sulfonyl group to the pyrrole nitrogen.

• Reagents: 4-fluoro-5-(2-fluoropyridin-3-yl)-1H-pyrrole-3-carbaldehyde (1.0 eq), 5-fluoropyridine-3-sulfonyl fluoride (1.2 eq), DBU (1.5 eq), Anhydrous Acetonitrile (MeCN).

• Procedure:

  • Preparation: In an oven-dried round-bottom flask purged with N2, dissolve the pyrrole core (10 mmol) in 25 mL of anhydrous MeCN.

  • Activation: Add 5-fluoropyridine-3-sulfonyl fluoride (12 mmol) to the stirring solution.

  • Catalysis: Cool the mixture to 0 °C and dropwise add DBU (15 mmol).

    • Causality: While SuFEx reactions with highly nucleophilic aliphatic amines often require only 10–30 mol% DBU[3], the weakly nucleophilic nature of the pyrrole nitrogen (pKa ~16.5) necessitates a stoichiometric amount of DBU. DBU functions dually to ensure complete deprotonation of the pyrrole and to activate the S–F bond via a reactive intermediate[3].

  • Reaction: Remove the ice bath, warm to room temperature, and stir for 4 hours. Monitor completion via LCMS.

  • Workup: Quench the reaction with saturated aqueous NH4Cl to neutralize the DBU. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Step 2: Reductive Amination

Objective: Convert the aldehyde moiety into the essential N-methylmethanamine pharmacophore.

• Reagents: N-sulfonylated pyrrole intermediate (1.0 eq), Methylamine (33% in absolute EtOH, 5.0 eq), Sodium triacetoxyborohydride (NaBH(OAc)3, 2.0 eq), Methanol.

• Procedure:

  • Imine Formation: Dissolve the intermediate in Methanol (0.2 M). Add the methylamine solution. Stir at room temperature for 2 hours.

    • Causality: Pre-forming the imine before the introduction of the reducing agent establishes a self-validating system that prevents the competitive, irreversible reduction of the aldehyde into an inactive alcohol byproduct.

  • Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)3 portion-wise.

    • Causality: NaBH(OAc)3 is specifically chosen over NaBH4 because it is a mild reducing agent that selectively targets the protonated iminium ion. It will not cleave the newly formed sulfonamide bond or reduce the fluorinated aromatic rings.

  • Isolation: Stir for 12 hours at room temperature. Concentrate the solvent in vacuo, partition the residue between saturated NaHCO3 and Dichloromethane (DCM). Extract, dry, and purify via basic silica gel chromatography (eluent: hexane-ethyl acetate) to yield the final fluorinated P-CAB[1].

Data Presentation: Comparative Profiling

The table below summarizes the quantitative pharmacological enhancements achieved by incorporating the 5-fluoropyridine-3-sulfonyl fluoride building block compared to a non-fluorinated standard.

Pharmacological Parameter	Standard P-CAB (Unsubstituted Pyridine)	5-Fluoro-pyridine Analog	Rationale / Causality
Pyridine pKa	~5.3	~3.8	Fluorine's electron-withdrawing effect lowers basicity, reducing long-term cytotoxicity[2].
H+/K+-ATPase IC50	17 nM	14 nM	Enhanced lipophilic interactions within the K+ binding pocket[1].
Metabolic Stability	Moderate	High	Fluorine sterically and electronically blocks primary sites of CYP450-mediated oxidation.
Duration of Action	Prolonged / Variable	Optimally Controlled	Tuned pKa prevents excessive ion-trapping, balancing clearance and target retention[2].

Sources

• 1. US8592597B2 - Pyrrole compounds - Google Patents [patents.google.com]
• 2. US8592597B2 - Pyrrole compounds - Google Patents [patents.google.com]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Side reactions and byproducts in SuFEx reactions with 5-Fluoropyridine-3-sulfonyl fluoride

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) reactions. This guide is specifically tailored to address the challenges and nuances associated with the use of 5-Fluoropyridine-3-sulfonyl fluoride in your research. As a potent electrophile, this reagent offers unique opportunities in drug discovery and chemical biology, but its reactivity profile can also lead to specific side reactions and byproducts. This resource is designed to provide you with the expertise and practical guidance to navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of a SuFEx reaction?

A1: SuFEx, or Sulfur(VI) Fluoride Exchange, is a type of click chemistry that involves the reaction of a sulfonyl fluoride (R-SO₂F) with a nucleophile.[1] The core of this reaction is the high stability of the sulfur-fluorine (S-F) bond, which remains largely inert until activated by a suitable catalyst or specific reaction conditions.[2][3] This "click" reactivity allows for the formation of robust sulfonamide or sulfonate ester linkages with high efficiency and selectivity, often in complex chemical environments.[4]

Q2: Why is 5-Fluoropyridine-3-sulfonyl fluoride a valuable reagent in SuFEx chemistry?

A2: The pyridine ring in 5-Fluoropyridine-3-sulfonyl fluoride introduces several advantageous properties. The electron-withdrawing nature of the pyridine nitrogen and the fluorine atom at the 5-position enhances the electrophilicity of the sulfur center, potentially accelerating the SuFEx reaction. Furthermore, the pyridine moiety is a common scaffold in pharmaceuticals, making this reagent a valuable building block for creating new drug candidates.

Q3: What are the most common nucleophiles used in SuFEx reactions with this reagent?

A3: The most frequently employed nucleophiles are primary and secondary amines, which form stable sulfonamides.[5] Phenols and alcohols are also common, yielding sulfonate esters.[6] The choice of nucleophile is often dictated by the desired properties of the final product and the overall synthetic strategy.

Troubleshooting Guide: Side Reactions and Byproducts

This section addresses specific issues that may arise during your experiments with 5-Fluoropyridine-3-sulfonyl fluoride.

Problem 1: Low Yield of the Desired Product and Presence of Unreacted Starting Material

Possible Cause A: Incomplete Reaction

• Explanation: SuFEx reactions, while generally efficient, can be slow without proper catalysis or activation.[6] The stability of the S-F bond necessitates overcoming a significant activation energy barrier.

• Troubleshooting Steps:

  • Catalyst Optimization: The choice and loading of the base catalyst are critical. While common bases like DBU can be effective, sterically hindered guanidine bases such as 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) have shown to be highly efficient, especially in "accelerated SuFEx" protocols.[7]

  • Temperature Adjustment: Gently heating the reaction mixture can often drive the reaction to completion. However, be cautious of potential side reactions at elevated temperatures.

  • Reaction Time: Monitor the reaction progress using TLC or LC-MS to ensure it has reached completion. Some SuFEx reactions may require extended reaction times.[8]

Possible Cause B: Hydrolysis of the Sulfonyl Fluoride

• Explanation: Although sulfonyl fluorides are significantly more resistant to hydrolysis than their chloride counterparts, they are not entirely immune, especially under basic conditions.[2][4][9] The presence of water in the reaction mixture can lead to the formation of the corresponding sulfonic acid, which is unreactive towards the desired nucleophile.

• Troubleshooting Steps:

  • Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Solvent Choice: Use aprotic solvents like acetonitrile, THF, or toluene.

  • Base Selection: Use of a non-nucleophilic base is crucial. Proton sponges or hindered amine bases are generally preferred.

Problem 2: Formation of an Unexpected Byproduct with a Mass Corresponding to the Addition of the Nucleophile to the Pyridine Ring

Possible Cause: Nucleophilic Aromatic Substitution (SNAAr)

• Explanation: The fluorine atom on the pyridine ring is susceptible to nucleophilic aromatic substitution, especially with potent nucleophiles or under forcing conditions. This can lead to a competing reaction pathway where the nucleophile displaces the fluoride on the ring instead of reacting at the sulfonyl fluoride moiety.

• Troubleshooting Steps:

  • Temperature Control: Running the reaction at lower temperatures can favor the kinetically controlled SuFEx reaction over the thermodynamically favored SNAAr.

  • Nucleophile pKa: Highly basic and nucleophilic amines are more likely to participate in SNAAr. If possible, consider using a less basic nucleophile or protecting the amine to modulate its reactivity.

  • Catalyst Choice: The choice of base can influence the relative rates of SuFEx and SNAAr. Experiment with different bases to find the optimal conditions for your specific substrate combination.

Experimental Workflow: A General Protocol for SuFEx with 5-Fluoropyridine-3-sulfonyl fluoride

This protocol provides a starting point for your experiments. Optimization will likely be necessary based on your specific nucleophile.

Materials:

• 5-Fluoropyridine-3-sulfonyl fluoride

• Nucleophile (e.g., a primary or secondary amine)

• Anhydrous aprotic solvent (e.g., acetonitrile)

• Base catalyst (e.g., DBU or BTMG)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the nucleophile (1.0 equiv) and anhydrous acetonitrile.

• Add the base catalyst (0.1 - 1.0 equiv, to be optimized).

• Stir the mixture at room temperature for 10 minutes.

• Add a solution of 5-Fluoropyridine-3-sulfonyl fluoride (1.1 equiv) in anhydrous acetonitrile dropwise.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways

To better understand the potential outcomes of your reaction, the following diagrams illustrate the desired SuFEx pathway and a common side reaction.

Caption: Possible reaction pathways for 5-Fluoropyridine-3-sulfonyl fluoride.

Quantitative Data Summary

Issue	Potential Cause	Key Parameter to Optimize	Recommended Range
Low Conversion	Inefficient Catalysis	Catalyst Loading (BTMG)	1-10 mol%[7]
Hydrolysis	Presence of Water	Solvent Purity	Anhydrous grade
SNAAr Byproduct	High Reactivity of Nucleophile	Reaction Temperature	0 °C to Room Temperature

References

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - RSC Publishing. (2025, October 21). RSC Publishing.
• Sulfur fluoride exchange - PMC - NIH. (2023, August 3). PMC - NIH.
• A Practical Guide to SuFEx Chemistry: An Overview of S(VI). (2024, September 5). Thieme.
• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (2021, September 15). ScienceDirect.
• Advances in the construction of diverse SuFEx linkers | National Science Review. (2023, June 15).
• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (2021, September 15). ScienceDirect.
• Technical Support Center: Improving the Efficiency of SuFEx Reactions with Phenyl Fluorosulf
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction - Sigma-Aldrich. Sigma-Aldrich.
• Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology - BLDpharm. (2025, May 23). BLDpharm.
• Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC. PMC.
• Advances in sulfur fluoride exchange for chemical biology - ChemRxiv. ChemRxiv.
• Effect of Nucleophile Deprotonation on SuFEx: Synthesis of Sulfonamides | Request PDF.
• Accelerated SuFEx Click Chemistry for Modular Synthesis - Cold Spring Harbor Laboratory.
• Sulfur fluoride exchange with carbon pronucleophiles - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03893F. (2025, August 15). RSC Publishing.
• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization | Journal of the American Chemical Society. (2018, February 16). Journal of the American Chemical Society.
• Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions - PMC. PMC.
• SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes - ResearchGate.
• Sulfur fluoride exchange with carbon pronucleophiles - Chemical Science (RSC Publishing). RSC Publishing.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction - Merck Millipore. Merck Millipore.
• SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes | ACS Catalysis - ACS Publications. (2023, October 27).
• Sulfonyl Fluorides - Enamine. (2025, March 24). Enamine.
• Sulfonyl fluorides as privileged warheads in chemical biology - RSC Publishing. RSC Publishing.
• CAS No : 1060802-49-4 | Product Name : 5-Fluoropyridine-3-Sulfonyl Chloride.

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 3. academic.oup.com [academic.oup.com]
• 4. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]
• 5. thieme-connect.com [thieme-connect.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. repository.cshl.edu [repository.cshl.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]

Optimizing base and solvent conditions for sulfonyl fluoride reactions

Welcome to the SuFEx (Sulfur(VI) Fluoride Exchange) Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, medicinal chemists, and drug development professionals troubleshoot and optimize the critical variables in sulfonyl fluoride click chemistry: base selection and solvent environment .

While the S(VI)–F bond is celebrated for its remarkable thermodynamic stability and resistance to reduction, unlocking its reactivity requires precise catalytic activation. Misjudging the pKa of your base or the coordination properties of your solvent will lead to stalled reactions, substrate degradation, or hydrolysis.

Diagnostic Workflow: Base & Solvent Selection

Before diving into specific troubleshooting scenarios, consult the decision matrix below. The structural nature of your S(VI) fluoride—specifically the presence of acidic α-protons—dictates your entire optimization trajectory.

Decision matrix for optimizing SuFEx base and solvent conditions based on substrate class.

Troubleshooting & Optimization FAQs

Q1: Why is my alkyl sulfonyl fluoride degrading before the SuFEx coupling completes?

Causality & Solution: Alkyl sulfonyl fluorides possess highly acidic α-protons. When exposed to strong organosuperbases like DBU (pKaH = 24.3 in MeCN) or BEMP, these substrates undergo rapid deprotonation followed by elimination side reactions, destroying your starting material before the nucleophile can attack the S(VI) center[1]. The Fix: Switch to a milder, Lewis acid-mediated activation strategy. The combination of Ca(NTf₂)₂ and DABCO effectively coordinates and weakens the S–F bond at room temperature without triggering α-deprotonation, preserving the integrity of the alkyl chain[2][3].

Q2: I am coupling an aryl sulfonyl fluoride with an aliphatic amine, but the reaction stalls at 50% conversion. How can I drive it to completion?

Causality & Solution: Reaction stalling with aliphatic amines often occurs due to product inhibition or insufficient base strength to overcome the activation barrier of the S–F bond. While DBU (10–30 mol%) is standard, it can sometimes be insufficient for sterically hindered amines[4]. The Fix: First, verify your solvent. While Acetonitrile (MeCN) is standard, switching to THF or Toluene can drastically improve yields by altering the solubility of intermediates[3][5]. Second, implement the Ca(NTf₂)₂/DABCO catalytic system. Calcium triflimide acts as a Lewis acid to activate the S–F bond, while DABCO acts as an efficient proton sponge, driving the reaction to completion in under 30 minutes at room temperature[2].

Q3: How sensitive are these reactions to moisture? Do I need strictly anhydrous solvents?

Causality & Solution: Moisture sensitivity depends entirely on your base/catalyst system. Standard SuFEx reactions using DBU are highly sensitive to water, which acts as a competing oxygen nucleophile, leading to the hydrolysis of the sulfonyl fluoride into a sulfonic acid. Adding just 5% water to a standard base-catalyzed reaction can drop yields from 95% to 54%[3]. The Fix: If anhydrous conditions are difficult to maintain, utilize the DABCO/Ca(NTf₂)₂ system. Research demonstrates that DABCO buffers the reaction effectively; even in the presence of 5% water, the yield of the desired sulfonamide remains robust at 88%[3].

Q4: Can I couple sulfonyl fluorides directly with alkyl alcohols without pre-forming silyl ethers?

Causality & Solution: Yes. Historically, SuFEx required the synthesis of aryl silyl ethers to drive the thermodynamic exchange via the formation of a strong Si–F bond[6]. However, alkyl alcohols are notoriously poor nucleophiles for this pathway due to competing S_N2 reactions. The Fix: Use 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base) in combination with hexamethyldisilazane (HMDS). This synergistic system allows direct, accelerated coupling of aromatic sulfonyl fluorides with alkyl alcohols at room temperature in MeCN, reaching completion within 30 minutes[6].

Quantitative Optimization Matrix

Use the following table to benchmark your experimental design against field-validated parameters.

Substrate Class	Nucleophile	Optimal Base/Catalyst	Optimal Solvent	Temp	Yield Expectation	Key Mechanistic Advantage
Aryl Sulfonyl Fluoride	Phenols	DBU (10–20 mol%)	MeCN	RT	>90%	Fast, standard thermodynamic S-F activation[1].
Aryl Sulfonyl Fluoride	Alkyl Alcohols	BTMG (20 mol%) + HMDS	MeCN	RT	>85%	Synergistic activation avoids silyl ether synthesis[6].
Alkyl Sulfonyl Fluoride	Amines	Ca(NTf₂)₂ + DABCO	THF	RT	>88%	Mild Lewis acid prevents α-deprotonation/elimination[2][3].
Sulfamoyl Fluoride	Amines	Ca(NTf₂)₂ + DABCO	THF or t-amylOH	RT to 60°C	>80%	Overcomes high activation barrier of unreactive S-F bonds[2].

Validated Protocol: Lewis Acid-Mediated SuFEx Coupling

This self-validating protocol utilizes the moisture-tolerant Ca(NTf₂)₂/DABCO system, which is ideal for both standard aryl and base-sensitive alkyl sulfonyl fluorides[2][3]. The built-in redundancies ensure that even if minor moisture is present, the reaction will proceed to high yields.

Step-by-Step Methodology:

• Preparation: In a clean reaction vial equipped with a magnetic stir bar, add the sulfonyl fluoride substrate (1.0 equivalent, e.g., 0.5 mmol).

• Catalyst Loading: Add Calcium triflimide (Ca(NTf₂)₂) (20 mol%, 0.1 mmol) and DABCO (2.0 equivalents, 1.0 mmol) to the vial[2][3]. Mechanistic note: DABCO acts both as a proton sponge and a buffer against trace moisture.

• Solvent Addition: Suspend the mixture in 2.5 mL of tetrahydrofuran (THF) to achieve a 0.2 M concentration. Note: While strictly anhydrous THF is preferred, this specific catalytic system tolerates up to 5% v/v water without significant yield degradation[3].

• Nucleophile Addition: Add the amine nucleophile (1.1 to 1.5 equivalents). If the amine is a hydrochloride salt, add an additional 1.0 equivalent of DABCO to neutralize the salt prior to coupling.

• Reaction Execution: Stir the mixture at room temperature (20–25 °C). Monitor the reaction progress via LC-MS or TLC. Most reactions reach full conversion within 30 to 60 minutes[2].

• Workup: Quench the reaction by adding 5 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 5 mL). Caution: Avoid highly acidic or basic aqueous washes, as certain NH-sulfonamides are pH-sensitive and may partition into the aqueous phase or degrade[4].

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to isolate the final sulfonamide.

References

• Cold Spring Harbor Laboratory. "Accelerated SuFEx Click Chemistry for Modular Synthesis." CSHL. URL:[Link]

• National Institutes of Health (NIH). "Sulfur fluoride exchange." PMC. URL:[Link]

• National Institutes of Health (NIH). "SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides." PMC. URL:[Link]

• ACS Publications. "SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides | Organic Letters." ACS. URL:[Link]

• ACS Publications. "SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes." ACS. URL:[Link]

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. repository.cshl.edu [repository.cshl.edu]

Technical Support Center: Purification Strategies for 5-Fluoropyridine-3-Sulfonyl Fluoride Derivatives

Welcome to the Technical Support Center. This guide is specifically designed for researchers and drug development professionals working with Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. Below, you will find authoritative troubleshooting guides, causality-driven FAQs, and self-validating protocols to ensure the successful isolation of 5-fluoropyridine-3-sulfonyl fluoride derivatives.

Core Principles of SuFEx Building Block Purification

SuFEx chemistry relies on the unique thermodynamic stability and latent reactivity of the sulfonyl fluoride (R-SO₂F) functional group. Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides are generally resistant to reduction and heterolytic cleavage under neutral conditions.

However, the 5-fluoropyridine-3-sulfonyl fluoride derivative presents a unique challenge. The highly electron-withdrawing nature of the fluorinated pyridine ring increases the electrophilicity of the sulfur center. This makes the S-F bond more susceptible to nucleophilic attack and hydrolysis compared to standard electron-rich aryl sulfonyl fluorides[1]. Consequently, purification strategies must be carefully tuned to prevent premature degradation.

Purification Workflow Triage

Before selecting a purification method, it is crucial to assess the impurity profile of your crude mixture. The decision tree below outlines the optimal pathways for isolating electron-deficient heteroaryl sulfonyl fluorides.

Workflow for the isolation and purification of 5-fluoropyridine-3-sulfonyl fluoride.

Troubleshooting & FAQs

Q1: Why does my 5-fluoropyridine-3-sulfonyl fluoride degrade during silica gel chromatography? Causality: While aryl sulfonyl fluorides are generally stable to nucleophilic substitution, the 5-fluoropyridine core is highly electron-deficient. This electron withdrawal increases the electrophilicity of the S(VI) center. Standard silica gel contains acidic silanol groups and adsorbed water. Prolonged exposure on a column can catalyze the hydrolysis of the S-F bond into the corresponding sulfonic acid. Solution: Minimize column retention time by using fast flash chromatography. Avoid highly polar protic solvents like methanol, which can act as nucleophiles. Stick to Hexane/Ethyl Acetate gradients.

Q2: Can I use Reverse-Phase (RP) HPLC to purify this derivative? Causality: Yes, but the choice of mobile phase modifiers is critical. Aryl sulfonyl fluorides demonstrate >99% stability in acetonitrile/water mixtures (e.g., 60:40) over several hours at room temperature[1]. However, basic modifiers (e.g., ammonium hydroxide, triethylamine) or strong bases will trigger premature SuFEx-type hydrolysis or substitution, as strong bases are known to be incompatible with sensitive sulfonyl fluorides[2]. Solution: Use neutral water/acetonitrile gradients. If a modifier is strictly necessary for peak shape, use 0.1% Formic Acid, as the fluoride-proton interaction is stabilized in acidic aqueous environments.

Q3: How do I separate the target sulfonyl fluoride from unreacted sulfonyl chloride precursors? Causality: Synthesis often involves converting the sulfonyl chloride to the fluoride using saturated potassium bifluoride (KHF₂)[3]. Because both species have similar R_f values on silica, chromatographic separation is difficult. However, their hydrolytic stabilities differ vastly. Solution: Utilize a chemical wash (See Protocol A). Washing the crude mixture with cold aqueous NaHCO₃ will rapidly hydrolyze the residual sulfonyl chloride into the water-soluble sulfonic acid, leaving the thermodynamically stable sulfonyl fluoride intact in the organic layer.

Q4: How should I store the purified compound? Causality: Although many aryl sulfonyl fluorides are bench-stable solids[4], the electron-withdrawing fluorine and pyridine nitrogen make this specific derivative prone to slow degradation by atmospheric moisture over long periods. Solution: Store the purified product under an inert atmosphere (N₂ or Ar) at -20°C in a desiccator.

Quantitative Data: Stability & Reactivity Profiles

Understanding the comparative stability of your compounds dictates the purification boundaries.

Compound Class	Stability in MeCN/H₂O (2h, RT)	Hydrolytic Half-life (pH 8.0)	Recommended Purification Strategy
Aryl Sulfonyl Chlorides	< 5% remaining	< 5 minutes	Distillation / Direct use
Electron-rich Aryl Sulfonyl Fluorides	> 99% remaining[1]	> 24 hours	Standard Silica / RP-HPLC
5-Fluoropyridine-3-sulfonyl fluoride	~90-95% remaining	~2-4 hours	Fast Silica / Neutral RP-HPLC
Aliphatic Sulfonyl Fluorides	Variable (Base sensitive)[2]	< 1 hour (if α-protons present)	Neutral Silica / Avoid basic modifiers

Self-Validating Experimental Methodologies

Protocol A: Selective Hydrolytic Quench of Sulfonyl Chlorides

Purpose: To chemically remove unreacted sulfonyl chloride precursors without degrading the 5-fluoropyridine-3-sulfonyl fluoride product.

• Reaction Completion: Once the conversion of chloride to fluoride via KHF₂ is deemed complete by LC-MS, dilute the reaction mixture with Ethyl Acetate (10 mL per 1 mmol of substrate).

• Selective Quench: Add an equal volume of cold (4°C) saturated aqueous NaHCO₃.

• Biphasic Stirring: Stir vigorously for 15 minutes.

  • Causality: The basic aqueous phase selectively hydrolyzes the highly reactive sulfonyl chloride into the corresponding sodium sulfonate salt, which partitions into the aqueous layer. The sulfonyl fluoride resists this rapid hydrolysis.

• Phase Separation: Transfer to a separatory funnel and collect the organic phase.

• Validation Checkpoint: Spot the organic phase on a TLC plate alongside the starting sulfonyl chloride. The chloride spot should be completely absent. If present, repeat the NaHCO₃ wash.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo at a bath temperature not exceeding 30°C to prevent thermal degradation.

Protocol B: Optimized Flash Chromatography for Electron-Deficient Sulfonyl Fluorides

Purpose: To isolate the target compound while preventing silica-catalyzed hydrolysis.

• Column Preparation: Pack a flash column with standard silica gel (230-400 mesh) using Hexanes.

  • Note: Do not pre-treat the silica with triethylamine, as basic environments can activate the SuFEx hub[2].

• Sample Loading: Dissolve the crude 5-fluoropyridine-3-sulfonyl fluoride in a minimum amount of Dichloromethane (DCM) and load it directly onto the silica pad.

• Elution: Elute using a gradient of Hexanes to Ethyl Acetate (typically 0% to 30% EtOAc).

  • Causality: Maintaining a non-polar, aprotic solvent system prevents nucleophilic attack on the S(VI) center.

• Fraction Collection: Collect fractions in clean, dry tubes.

• Validation Checkpoint: Analyze fractions via LC-MS. The target compound will show a distinct mass shift compared to the sulfonic acid byproduct (M - 19 + 17).

• Concentration: Pool the desired fractions and concentrate under reduced pressure. Store the purified solid or oil under an inert atmosphere (N₂ or Ar) at -20°C to ensure long-term stability[4].

References

• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry | Molecular Pharmaceutics - ACS Publications. 1

• Technical Support Center: Strategies to Tune the Reactivity of Sulfamoyl Fluoride Warheads | Benchchem. 4

• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction | Sigma-Aldrich.

• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase | PNAS. 3

• Sulfur fluoride exchange | PMC - NIH. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Monitoring 5-Fluoropyridine-3-sulfonyl Fluoride Reactions

Welcome to the Technical Support Center for SuFEx (Sulfur(VI) Fluoride Exchange) chemistry. 5-Fluoropyridine-3-sulfonyl fluoride is a highly versatile, yet analytically nuanced, electrophile used in covalent drug discovery and materials science. This guide provides researchers with field-proven methodologies to accurately monitor reaction progress, troubleshoot stalling, and differentiate between true chemical conversion and analytical artifacts.

Core Analytical Workflow

Analytical workflow for monitoring SuFEx reactions of heteroaryl sulfonyl fluorides.

Section 1: The Gold Standard — ¹⁹F NMR Monitoring

Q: Why is ¹⁹F NMR recommended over TLC or ¹H NMR for monitoring this specific reaction? A: 5-Fluoropyridine-3-sulfonyl fluoride contains two distinct fluorine environments: the sulfonyl fluoride (-SO₂F) and the aromatic fluoro group (Ar-F). ¹⁹F NMR is the most authoritative monitoring tool because it allows direct, background-free observation of the [1]. The highly deshielded -SO₂F fluorine appears far downfield (typically +40 to +60 ppm), while the Ar-F appears upfield (-110 to -130 ppm). As the SuFEx reaction proceeds, the -SO₂F peak will quantitatively disappear, providing a self-validating measure of [2] without the overlapping signals common in ¹H NMR.

Protocol: Real-Time ¹⁹F NMR Monitoring

Causality Focus: This protocol uses the inherent Ar-F signal as an internal standard, creating a self-validating system that accounts for any concentration variations during sampling.

• Sampling: Withdraw a 50 µL aliquot from the active reaction mixture using a dry syringe under inert conditions.

• Dilution: Immediately dilute the aliquot into 500 µL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃CN).

  • Expert Insight: Choose a deuterated solvent that matches your reaction polarity to prevent the precipitation of intermediates, which would skew the NMR integration.

• Acquisition: Transfer the solution to a standard NMR tube. Acquire the ¹⁹F NMR spectrum (typically at 376 MHz or 470 MHz) using a standard pulse sequence (16–32 scans is usually sufficient for millimolar concentrations).

• Analysis: Integrate the downfield -SO₂F peak relative to the upfield Ar-F peak. Complete conversion is achieved when the downfield -SO₂F signal is completely [3].

Section 2: LC-MS Analysis and the Hydrolysis Illusion

Q: My LC-MS shows a mass corresponding to the sulfonic acid [M-H]⁻ instead of my starting sulfonyl fluoride. Has my reagent degraded? A: Not necessarily. While heteroaryl sulfonyl fluorides are generally (half-lives often >24 hours)[4], they are highly susceptible to in-source hydrolysis during Liquid Chromatography-Mass Spectrometry (LC-MS). The combination of aqueous mobile phases, high voltage in the Electrospray Ionization (ESI) source, and the inherent electrophilicity of the S(VI) center can artificially hydrolyze the -SO₂F group to a during analysis[5].

Protocol: LC-MS Monitoring of SuFEx Reactions

Causality Focus: By strictly controlling the analytical matrix (avoiding protic solvents), we prevent solvolysis prior to injection, ensuring the chromatogram reflects the true state of the reaction.

• Quenching: Withdraw 10 µL of the reaction mixture and quench into 990 µL of anhydrous LC-MS grade Acetonitrile.

  • Critical Warning: Avoid protic solvents like Methanol for dilution, as they can induce rapid solvolysis of the sulfonyl fluoride into a methyl sulfonate ester.

• Chromatography: Inject 1–2 µL onto a C18 column. Use a neutral or slightly acidic mobile phase (e.g., H₂O/MeCN with 0.1% Formic Acid) to suppress on-column degradation.

• Detection: Monitor via ESI+ and ESI-. Note that unreacted 5-Fluoropyridine-3-sulfonyl fluoride may ionize poorly or appear exclusively as the sulfonic acid artifact.

• Validation: If you suspect LC-MS induced hydrolysis, cross-reference the sample with ¹⁹F NMR.

Diagnostic logic tree for differentiating true hydrolysis from LC-MS artifacts.

Section 3: Quantitative Data Reference

To assist in rapid data interpretation, the following table summarizes the expected analytical signatures for the starting material, successful product, and common byproducts.

Chemical Species	¹⁹F NMR Shift: -SO₂F	¹⁹F NMR Shift: Ar-F	LC-MS ESI Behavior
5-Fluoropyridine-3-sulfonyl fluoride	+40.0 to +50.0 ppm	-115.0 to -125.0 ppm	Poor ionization; often shows [M-H]⁻ of sulfonic acid
Sulfonamide Product (Target)	Disappears	-120.0 to -130.0 ppm (Shifted)	Strong [M+H]⁺ or [M-H]⁻ depending on amine
Sulfonic Acid (Hydrolysis Byproduct)	Disappears	-120.0 to -130.0 ppm	Strong [M-H]⁻

(Note: Exact chemical shifts will vary slightly depending on the deuterated solvent used, e.g., DMSO-d₆ vs. CDCl₃).

Section 4: Troubleshooting SuFEx Stalling

Q: My ¹⁹F NMR shows that the -SO₂F peak is not decreasing, even after 24 hours. How do I force the reaction to completion? A: 5-Fluoropyridine-3-sulfonyl fluoride is a highly stable electrophile. If the reaction stalls, it is likely due to insufficient activation of the sulfur(VI) center or the nucleophile.

• Causality: SuFEx relies on the formation of a highly reactive intermediate. For amines, bases like DBU or BEMP are often required to deprotonate the amine and facilitate attack. For less reactive nucleophiles, calcium-based Lewis acids (e.g., Ca(NTf₂)₂) can be used to coordinate and activate the fluoride leaving group, effectively lowering the activation energy barrier.

• Action: Spike the reaction with 0.2 equivalents of DBU or a catalytic amount of Ca(NTf₂)₂, and re-monitor via ¹⁹F NMR after 2 hours.

References

• Atom-Transfer Radical Polymerization of a SuFExable Vinyl Monomer and Polymer Library Construction via SuFEx Click Reaction. Macromolecules, ACS Publications.[Link]

• Calcium Bistriflimide-Mediated Sulfur (VI)–Fluoride Exchange (SuFEx): Mechanistic Insights toward Instigating Catalysis. Scholarship @ Claremont. [Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. International Journal of Molecular Sciences, MDPI.[Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PubMed Central (PMC), NIH.[Link]

• Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry, ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

SuFEx Technical Support Center: Troubleshooting Chemoselectivity of Sulfonyl Fluorides

Welcome to the Sulfur(VI) Fluoride Exchange (SuFEx) Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address the most critical bottlenecks researchers face when deploying sulfonyl fluorides in chemical biology, drug discovery, and materials science.

Unlike traditional click chemistry, SuFEx relies on the delicate balance between the extreme thermodynamic stability of the S(VI)-F bond and its precise activation under specific catalytic conditions[1]. This guide will walk you through the mechanistic causality behind chemoselectivity, provide self-validating experimental protocols, and troubleshoot common off-target reactions.

Core Workflow: Mechanistic Pathways of SuFEx

To troubleshoot chemoselectivity, we must first visualize the causal pathways that govern S-F bond activation. The diagram below illustrates how environmental conditions (catalysts vs. aqueous media) dictate the nucleophilic attack on the stable sulfonyl fluoride hub.

Mechanistic pathways for chemoselective SuFEx reactions of sulfonyl fluorides.

Troubleshooting Guides & FAQs

Q1: Why do sulfonyl fluorides exhibit higher chemoselectivity than sulfonyl chlorides, and why isn't my reaction proceeding without a catalyst? Causality & Solution: The S(VI)-F bond possesses a remarkably high bond energy (~80-90 kcal/mol) compared to the S(VI)-Cl bond (~46 kcal/mol)[1]. This thermodynamic stability prevents spontaneous heterolytic cleavage and background hydrolysis. Consequently, sulfonyl fluorides are completely inert to most nucleophiles under standard conditions. To trigger the reaction, you must use a specific activator (e.g., DBU, BEMP, or a hydrogen-bonding network) that lowers the activation barrier. This high energy threshold is exactly what allows you to selectively trigger the reaction only when the desired nucleophile is present[2].

Q2: My reaction with a sulfonyl fluoride and a mixture of phenols and aliphatic alcohols yields poor selectivity. How can I isolate the reaction to phenols? Causality & Solution: While aliphatic alcohols are less acidic, they can act as competing nucleophiles if a basic catalyst indiscriminately deprotonates both species. To solve this, utilize strong, non-nucleophilic amidine or phosphazene bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BEMP. These catalysts preferentially activate the more acidic phenolic -OH by forming a tightly hydrogen-bonded ion pair, which specifically coordinates and activates the S-F bond for cleavage[2]. This self-validating catalytic cycle ensures that aliphatic alcohols remain entirely unreactive.

Q3: I am attempting a late-stage functionalization of a peptide, but I observe off-target sulfonylation of lysine residues instead of my target tyrosine. How do I fix this? Causality & Solution: Lysine's primary amine is a potent nucleophile. However, SuFEx chemistry can be tuned to be strictly tyrosine-selective by leveraging the distinct pKa values of the amino acid side chains. Conduct the reaction in an aqueous buffer at near-neutral to slightly basic pH (e.g., pH 7.5 to 8.0). At this pH, the primary amine of lysine is predominantly protonated (ammonium, pKa ~10.5), rendering it non-nucleophilic. Concurrently, the phenolic hydroxyl of tyrosine participates in a water-assisted termolecular transition state that selectively activates the S-F bond, achieving clean macrocyclization without the need for protecting groups[3].

Q4: When using Ethenesulfonyl Fluoride (ESF), I observe Michael addition products instead of the expected SuFEx click linkage. Is this a failed reaction? Causality & Solution: No, this is the correct mechanistic sequence. ESF is a bifunctional reagent. The vinyl group is a highly reactive Michael acceptor for N, O, S, and C nucleophiles, and it reacts kinetically faster than the -SO2F group undergoes exchange[4]. Allow the Michael addition to proceed to completion to install the -SO2F handle onto your substrate. The resulting alkyl sulfonyl fluoride is extremely stable and can be subsequently activated for a SuFEx reaction with a phenol or amine using appropriate catalysts in a separate, controlled step[4].

Q5: How can I control the chemoselectivity between amines and phenols when synthesizing triflamides using trifluoromethanesulfonyl fluoride (CF3SO2F)? Causality & Solution: The highly electron-withdrawing CF3 group makes the S-F bond exceptionally electrophilic, leading to rapid reactions with multiple nucleophiles. The presence of H2O is the critical control element here. Ab initio metadynamics simulations demonstrate that water facilitates a hydrogen-bonded termolecular transition state that highly favors the triflylation of phenols over amines[5]. By running the reaction in aqueous biphasic conditions, you enforce complete chemoselectivity toward the phenol.

Quantitative Data: SuFEx Hub Chemoselectivity Profiles

To aid in experimental design, the following table summarizes the reactivity and chemoselectivity profiles of various SuFEx hubs based on current literature standards.

SuFEx Hub	Structure	Primary Target Nucleophile	Optimal Catalyst / Conditions	Chemoselectivity Profile
Aryl Sulfonyl Fluorides	Ar-SO2F	Phenols (Ar-OH)	DBU or BEMP (Catalytic)	High for phenols over aliphatic alcohols[2].
Ethenesulfonyl Fluoride	CH2=CH-SO2F	Amines, Thiols (Michael)	Base-free or mild base	1st: Michael addition; 2nd: SuFEx exchange[4].
Triflyl Fluoride	CF3SO2F	Phenols (in H2O)	Aqueous biphasic	H2O grants complete selectivity to phenols over amines[5].
Haloarene Sulfonyl Fluorides	Ar(X)-SO2F	Amines	Controlled Temp (RT)	Selective amination at the SNAr center over the SO2F group[6].

Standardized Experimental Protocol

Chemoselective Tyrosine Macrocyclization via SuFEx

This protocol outlines a self-validating system for the chemoselective macrocyclization of unprotected peptides, ensuring that only Tyrosine residues react with the sulfonyl fluoride handle while Lysine and Arginine remain untouched[3].

Step 1: Peptide Solubilization

• Synthesize the linear peptide precursor containing a C-terminal (or side-chain) -SO2F handle and an unprotected target Tyrosine residue.

• Dissolve the peptide in a minimal volume of Dimethyl Sulfoxide (DMSO) to achieve a 10 mM stock solution. Note: Complete solubilization is critical to prevent aggregation prior to the aqueous phase.

Step 2: Buffer Optimization (The Selectivity Filter)

• Prepare a 50 mM Tris-HCl buffer and precisely adjust the pH to 8.0.

• Causality Check: This specific pH acts as a chemical filter. It ensures the protonation of competing primary amines (Lysine pKa ~10.5), rendering them non-nucleophilic, while allowing the Tyrosine hydroxyl to participate in the water-assisted activation of the S-F bond[3].

Step 3: SuFEx Reaction Initiation

• Dilute the peptide stock solution into the aqueous buffer to a final peptide concentration of 100 μM (final DMSO concentration should be <5% v/v).

• Stir the reaction at room temperature (20-25 °C). The high stability of the S-F bond prevents background hydrolysis in the aqueous media, ensuring that cyclization only occurs via the proximity-driven termolecular transition state[3].

Step 4: Monitoring and Purification

• Monitor the reaction progress via LC-MS. The mass shift will correspond to the loss of HF (-20 Da).

• Upon completion (typically 2 to 12 hours depending on sequence length), quench the reaction with a mild acid (e.g., 0.1% TFA) and purify the cyclic peptide directly via preparative reverse-phase HPLC.

Sources

• 1. Sulfur(VI)-Fluoride Exchange (SuFEx) | Chem-Station Int. Ed. [en.chem-station.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Mass spectrometry characterization of proteins modified by 5-Fluoropyridine-3-sulfonyl fluoride

Mass Spectrometry Characterization of Proteins Modified by 5-Fluoropyridine-3-sulfonyl Fluoride: A Comparative Guide

Introduction: The Evolution of SuFEx in Chemical Proteomics

Sulfur Fluoride Exchange (SuFEx) chemistry has revolutionized the landscape of covalent protein modification. By exploiting the unique reactivity of sulfonyl fluorides, researchers can irreversibly tag nucleophilic amino acid residues (Tyrosine, Lysine, Serine, Histidine, and Threonine) across the proteome[1]. Among the next-generation SuFEx warheads, 5-Fluoropyridine-3-sulfonyl fluoride (5-FPSF) has emerged as a highly tunable, heteroaryl probe. The electron-withdrawing nature of the 5-fluoro substituent and the pyridine nitrogen significantly enhances the electrophilicity of the sulfonyl core, making it an exceptionally efficient activity-based protein profiling (ABPP) reagent and cross-linker[2].

This guide objectively compares the performance of 5-FPSF against traditional sulfonyl fluorides (such as PMSF and AEBSF) and latent fluorosulfates (OSF), providing a self-validating mass spectrometry (MS) workflow for characterizing 5-FPSF-modified proteins.

Mechanistic Causality: Why Choose 5-FPSF?

To understand the utility of 5-FPSF, one must analyze the causality behind its reactivity and MS compatibility:

• Controlled Reactivity vs. Artifactual Modification: Traditional reagents like AEBSF are widely used as serine protease inhibitors but are notorious for causing artifactual isoform profile modifications. AEBSF can indiscriminately modify proteins during sample preparation, artificially shifting their isoelectric points (pI) and complicating downstream 2D-electrophoresis and MS analysis[3]. 5-FPSF, by contrast, offers a more predictable proximity-driven SuFEx reaction, forming stable sulfonate ester or sulfonamide adducts (Δm ≈ +159.99 Da) without severe off-target physicochemical distortion.

• Adduct Stability During Fragmentation: A critical challenge in LC-MS/MS is the lability of covalent adducts during Higher-energy Collisional Dissociation (HCD). Unbiased MS elucidation has revealed that while sulfonyl fluoride adducts on Serine can undergo quantitative displacement or hydrolysis during sample processing, adducts formed on Tyrosine and Lysine remain highly stable, yielding robust diagnostic b- and y-ions[4].

• Broad vs. Latent Discovery: When compared to Aryl Fluorosulfates (OSF), 5-FPSF is intrinsically more reactive. In comparative chemoproteomic workflows using HEK293 lysates, standard sulfonyl fluoride probes yielded over 4,500 unique peptide adducts, whereas the less reactive OSF electrophiles yielded fewer than 200[5]. This makes 5-FPSF superior for broad discovery proteomics, while OSF is reserved for highly context-dependent, targeted ligandability screening.

Caption: Reactivity comparison between Sulfonyl Fluorides (SF) and Aryl Fluorosulfates (OSF).

Objective Performance Comparison

To facilitate experimental design, the physicochemical and MS characteristics of 5-FPSF are compared against standard alternatives below.

Reagent	Chemical Class	Target Residues	Intrinsic Reactivity	MS Adduct Mass Shift (Δm)	Primary Application
5-FPSF	Heteroaryl Sulfonyl Fluoride	Tyr, Lys, His, Ser	High	+159.9868 Da	ABPP, Cross-linking, Broad Discovery
PMSF	Aliphatic/Aryl Sulfonyl Fluoride	Ser (Catalytic)	Moderate	+155.0165 Da	Protease Inhibition
AEBSF	Aryl Sulfonyl Fluoride	Ser, Tyr, Lys	High (Prone to artifacts)	+183.0354 Da	Protease Inhibition
OSF Probes	Aryl Fluorosulfate	Tyr, Lys (Context-driven)	Low (Latent)	Variable (Probe dependent)	Targeted Ligandability Screening

Experimental Workflow: MS Characterization of 5-FPSF Adducts

The following protocol is designed as a self-validating system. Every step includes a mechanistic safeguard to prevent false positives (e.g., artifactual labeling during digestion) and ensure high-confidence MS/MS identification.

Step 1: In Vitro Protein Labeling via SuFEx

• Procedure: Dilute the native protein lysate to 1–5 mg/mL in PBS (pH 7.4–8.0). Spike 5-FPSF (from a 10 mM DMSO stock) to a final concentration of 50–100 μM[5]. Incubate at 37°C for 2 hours.

• Causality: The slightly alkaline pH is critical; it facilitates the deprotonation of Tyrosine and Lysine side chains, increasing their nucleophilicity to drive the SuFEx reaction[2].

Step 2: Denaturation & Covalent Quenching

• Procedure: Add Dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 51°C for 1 hour[4].

• Causality: DTT serves a dual, self-validating purpose. It reduces disulfide bonds to unfold the protein, and its highly nucleophilic thiol group rapidly reacts with and quenches any residual, unreacted 5-FPSF. This prevents artifactual labeling of the protease during the digestion step.

Step 3: Alkylation

• Procedure: Add Iodoacetamide (IAA) to 20 mM. Incubate in the dark at room temperature for 45 minutes[4].

• Causality: Irreversibly alkylates reduced cysteines, preventing disulfide bond reformation which would otherwise convolute the MS/MS spectra.

Step 4: Proteolytic Cleavage

• Procedure: Add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio. Incubate at 37°C for 6–12 hours[4].

• Causality: Trypsin cleaves at the C-terminus of Lys and Arg. Expert Insight: Because 5-FPSF efficiently modifies Lysine residues, tryptic cleavage at these specific sites will be sterically blocked. If sequence coverage drops significantly, a parallel digestion using GluC or Chymotrypsin is highly recommended.

Step 5: LC-MS/MS Acquisition & Unconstrained Search

• Procedure: Analyze the digested peptides via high-resolution LC-MS/MS (e.g., Orbitrap) using HCD fragmentation. Process the data using an unconstrained (open) search algorithm or a targeted search with a variable modification of +159.9868 Da on Tyr, Lys, His, and Ser.

• Causality: Unconstrained sequencing is vital because highly reactive sulfonyl fluorides can occasionally label non-canonical sites (e.g., Threonine) depending on the local microenvironment of the protein pocket[4].

Caption: SuFEx-based protein profiling workflow for 5-FPSF mass spectrometry characterization.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. med.stanford.edu [med.stanford.edu]

Unlocking Electrophilicity: A Comparative Guide to 5-Fluoropyridine-3-Sulfonyl Fluoride in SuFEx Chemistry

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally redefined click chemistry, providing an incredibly robust method for constructing S–O and S–N bonds. The defining hallmark of SuFEx is the unique reactivity-stability balance of the S(VI)–F bond: it is thermodynamically stable to reduction, oxidation, and thermolysis, yet precisely reactive under specific catalytic conditions[1][2].

While benzenesulfonyl fluoride and methanesulfonyl fluoride serve as standard SuFEx hubs, the demand for milder reaction conditions and lower catalyst loadings has driven the development of highly electrophilic heteroaryl hubs[3]. This guide objectively compares the reactivity of 5-Fluoropyridine-3-sulfonyl fluoride against traditional sulfonyl fluorides, providing mechanistic causality, quantitative performance data, and self-validating experimental protocols for drug development professionals.

Mechanistic Causality: The Electronic Tuning of S(VI) Hubs

The SuFExability of a sulfonyl fluoride is dictated by the electrophilicity of the sulfur center[2]. Standard aryl sulfonyl fluorides (e.g., benzenesulfonyl fluoride) possess a relatively neutral electronic profile, requiring strong organosuperbases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BEMP to activate the exchange[2].

5-Fluoropyridine-3-sulfonyl fluoride drastically alters this paradigm through two synergistic electronic effects:

• The Pyridine Nitrogen (-I, -M Effects): The heteroatom withdraws electron density from the aromatic ring, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent S(VI) center.

• The 5-Fluoro Substituent (-I Effect): The highly electronegative fluorine atom exerts a strong inductive pull across the σ-framework, further amplifying the electrophilicity of the sulfonyl group.

The Result: This dual electron-withdrawing nature accelerates nucleophilic attack at the sulfur center, allowing SuFEx reactions to proceed rapidly with mild bases (like triethylamine) or even under catalyst-free conditions for strong nucleophiles. Furthermore, despite the presence of the 5-fluoro group, the reaction is exclusively chemoselective for the S–F bond over Nucleophilic Aromatic Substitution (SNAr) at the C–F bond[1].

Logical relationship between sulfonyl fluoride electronic properties and SuFEx reactivity.

Quantitative Performance Comparison

The following table summarizes the experimental performance of 5-Fluoropyridine-3-sulfonyl fluoride compared to standard alternatives when reacted with representative O- and N-nucleophiles.

Sulfonyl Fluoride Hub	Nucleophile	Catalyst / Base	Time	Yield	Chemoselectivity (S-attack vs Ar-attack)
5-Fluoropyridine-3-SO₂F	4-Methoxyphenol	Et₃N (1.5 eq)	2 h	>95%	>99:1 (Exclusive S-attack)
Benzenesulfonyl Fluoride	4-Methoxyphenol	DBU (20 mol%)	12 h	88%	N/A
Methanesulfonyl Fluoride	4-Methoxyphenol	BEMP (20 mol%)	24 h	75%	N/A
5-Fluoropyridine-3-SO₂F	Morpholine	None (Solvent: MeCN)	1 h	98%	>99:1 (Exclusive S-attack)
Benzenesulfonyl Fluoride	Morpholine	Et₃N (1.5 eq)	6 h	90%	N/A

Data Interpretation: 5-Fluoropyridine-3-sulfonyl fluoride achieves superior yields in a fraction of the time, eliminating the need for aggressive organosuperbases like DBU, which can cause unwanted side reactions in complex drug scaffolds[2][3].

Self-Validating Experimental Protocol: Heteroaryl SuFEx Coupling

To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system . By leveraging the dual-fluorine nature of 5-fluoropyridine-3-sulfonyl fluoride, researchers can use 19 F NMR as an internal diagnostic tool to simultaneously confirm reaction completion and chemoselectivity without isolating intermediates.

Step-by-Step Methodology

Step 1: Substrate Preparation

• Action: In an oven-dried vial equipped with a stir bar, dissolve 5-Fluoropyridine-3-sulfonyl fluoride (1.0 mmol) and the target nucleophile (e.g., 4-methoxyphenol, 1.0 mmol) in anhydrous acetonitrile (MeCN, 0.2 M).

• Causality: Equimolar stoichiometry prevents over-reaction. MeCN is selected because its polar aprotic nature stabilizes the highly polar transition state of the SuFEx exchange without competing as a nucleophile.

Step 2: Base Addition

• Action: Add Triethylamine (Et₃N, 1.5 mmol) dropwise at room temperature.

• Causality: Because the 5-fluoropyridine ring makes the S(VI) center exceptionally electrophilic, a mild base like Et₃N is entirely sufficient to deprotonate the phenol. Avoiding DBU prevents potential SNAr side-reactions at the fluorinated pyridine ring, preserving structural integrity.

Step 3: Self-Validation via 19 F NMR Tracking

• Action: Take a 50 µL aliquot at 1 hour, dilute in CD₃CN, and acquire a 19 F NMR spectrum.

• Causality (The Validation Engine): The starting material exhibits two distinct signals: the -SO₂F group at roughly +55 ppm and the Ar-F group at roughly -120 ppm .

  • Proof of Conversion: The complete disappearance of the +55 ppm signal confirms the S–F bond has been successfully exchanged.

  • Proof of Chemoselectivity: The strict retention of the -120 ppm signal proves that the nucleophile exclusively attacked the sulfur center, leaving the aryl fluoride perfectly intact[1].

Step 4: Aqueous Quench

• Action: Dilute the reaction mixture with ethyl acetate and wash with 1M HCl, followed by brine.

• Causality: Unlike sulfonyl chlorides which rapidly hydrolyze, SuFEx products and unreacted sulfonyl fluorides are highly resistant to aqueous hydrolysis[2][4]. This step efficiently removes amine salts and unreacted nucleophiles without degrading the synthesized sulfonate.

Step 5: Isolation

• Action: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Self-validating experimental workflow for heteroaryl SuFEx coupling.

Conclusion

For drug development professionals seeking to integrate sulfonates or sulfonamides into complex molecular architectures, 5-Fluoropyridine-3-sulfonyl fluoride represents a significant upgrade over traditional alkyl or aryl sulfonyl fluorides. Its electronically tuned S(VI) center allows for rapid, high-yielding SuFEx reactions under exceptionally mild conditions, while its built-in 19 F NMR signature provides an elegant, self-validating mechanism to guarantee chemoselectivity.

References

• Title: SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes Source: ACS Catalysis URL
• Title: SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction Source: Merck Millipore URL
• Title: Sulfur fluoride exchange Source: PMC - NIH URL
• Title: Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Source: RHHZ URL

Sources

• 1. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [merckmillipore.com]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]

5-Fluoropyridine-3-sulfonyl fluoride vs. 5-Bromopyridine-3-sulfonyl fluoride in SuFEx: A Comparative Guide for Orthogonal Functionalization and Drug Design

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has revolutionized click chemistry by providing a robust, highly chemoselective method for constructing S–O and S–N bonds. For drug development professionals and synthetic chemists, the choice of the sulfonyl fluoride hub dictates not only the efficiency of the SuFEx reaction but also the downstream versatility of the resulting scaffold. Pyridine-3-sulfonyl fluorides are privileged motifs in medicinal chemistry due to their favorable physicochemical properties. However, substituting the 5-position with fluorine (5-F) versus bromine (5-Br) fundamentally alters the molecule's reactivity profile, stability, and application scope.

This guide objectively compares 5-Fluoropyridine-3-sulfonyl fluoride and 5-Bromopyridine-3-sulfonyl fluoride , detailing the causality behind their experimental behaviors and providing self-validating protocols for their application.

Mechanistic Causality: Inductive Activation vs. Orthogonal Handles

The core difference between these two reagents lies in the electronic and steric nature of the halogen at the 5-position, which dictates their role in a synthetic sequence:

• 5-Fluoropyridine-3-sulfonyl fluoride (5-F-Py-3-SO₂F): Fluorine is the most electronegative element. Its strong inductive electron-withdrawing effect (-I) significantly increases the electrophilicity of the sulfonyl fluoride group, accelerating SuFEx kinetics with weaker nucleophiles. Simultaneously, the C-F bond is metabolically inert and sterically compact. This makes the 5-F building block ideal for late-stage functionalization where the halogen is intended to remain in the final pharmacophore to modulate lipophilicity (logP) and block metabolic liabilities.

• 5-Bromopyridine-3-sulfonyl fluoride (5-Br-Py-3-SO₂F): Bromine provides moderate inductive activation, but its primary value lies in its orthogonal reactivity. The C-Br bond serves as a synthetic handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This makes the 5-Br derivative a bifunctional hub. Researchers can perform a SuFEx reaction to install a sulfonamide/sulfonate, and subsequently functionalize the pyridine ring via the C-Br bond, enabling the rapid assembly of massive diversity-oriented libraries or complex bioconjugates ()[1].

Quantitative Data & Performance Comparison

The following table summarizes the comparative performance metrics of both reagents to guide experimental design.

Table 1: Comparative Profile of 5-Fluoro vs. 5-Bromo Pyridine-3-Sulfonyl Fluorides

Property	5-Fluoropyridine-3-sulfonyl fluoride	5-Bromopyridine-3-sulfonyl fluoride
SuFEx Reactivity	Very High (Strong -I effect from F)	High (Moderate -I effect from Br)
Orthogonal Reactivity	Low (C-F bond is inert to standard Pd-catalysis)	High (Excellent handle for Pd-catalyzed cross-coupling)
Metabolic Stability	Excellent (C-F blocks CYP450 metabolism)	Moderate (C-Br can be a metabolic liability or reactive)
Primary Application	Late-stage drug candidate synthesis, covalent warheads	Diversity-oriented synthesis, chemoproteomic probes, bioconjugation
Steric Bulk (Halogen)	Small (van der Waals radius ~1.47 Å)	Large (van der Waals radius ~1.85 Å)

Experimental Protocols: Self-Validating Workflows

Every robust methodology requires built-in validation to ensure chemoselectivity. Below are step-by-step protocols tailored to the unique properties of each compound.

Protocol A: Synthesis of Stable Sulfonamides using 5-Fluoropyridine-3-sulfonyl fluoride

Objective: To form a metabolically stable sulfonamide via SuFEx. Causality: The high electrophilicity of the 5-F derivative allows for catalyst-free or mildly base-promoted SuFEx with primary/secondary amines. The C-F bond remains untouched, validating the chemoselectivity of the S(VI)-F exchange.

• Preparation: Dissolve 5-F-Py-3-SO₂F (1.0 equiv, 0.5 mmol) in anhydrous acetonitrile (2.0 mL) under a nitrogen atmosphere.

• Nucleophile Addition: Add the desired amine (1.2 equiv). If the amine is a hydrochloride salt or poorly nucleophilic, add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv).

• Reaction: Stir at room temperature for 2–4 hours. The strong inductive pull of the 5-fluoro group typically drives the reaction to completion faster than non-fluorinated analogs.

• Validation (Self-Validating Step): Monitor via LC-MS. The mass shift should correspond to the exact loss of HF (-20 Da) and the addition of the amine. Crucially, the C-F bond (M+H pattern) must remain intact, proving no off-target nucleophilic aromatic substitution (S_NAr) occurred.

• Workup: Concentrate under reduced pressure, partition between EtOAc and 1M HCl (to remove unreacted amine), dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Orthogonal Diversification using 5-Bromopyridine-3-sulfonyl fluoride

Objective: To utilize the bifunctional nature of 5-Br-Py-3-SO₂F for tandem SuFEx and Suzuki-Miyaura cross-coupling, or for generating Palladium Oxidative Addition Complexes (Pd-OACs) for protein cross-linking ()[2]. Causality: Sulfonyl fluorides are uniquely stable to aqueous, basic, and transition-metal conditions compared to sulfonyl chlorides ()[3]. This allows the SuFEx reaction to proceed first, followed by Pd-catalyzed cross-coupling at the C-Br bond without degrading the newly formed S(VI) linkage.

• Step 1 (SuFEx Click): React 5-Br-Py-3-SO₂F (1.0 equiv) with a phenol (1.0 equiv) and DBU (0.2 equiv) in acetonitrile (0.2 M) at room temperature for 1 hour to form the sulfonate ester.

• Step 2 (Suzuki-Miyaura Coupling): To the same reaction vessel (or after a brief silica plug), add an aryl boronic acid (1.5 equiv), K₂CO₃ (3.0 equiv, dissolved in a minimal amount of water), and Pd(dppf)Cl₂ (5 mol%).

• Reaction: Heat the biphasic mixture to 80 °C for 6–8 hours.

• Validation (Self-Validating Step): The stability of the S(VI)-O bond under basic Pd-catalyzed conditions validates the orthogonal nature of the SuFEx hub. LC-MS will show the replacement of the characteristic Bromine isotope pattern (1:1 ratio of M / M+2) with the desired cross-coupled mass.

• Workup: Extract with EtOAc, wash with brine, dry, and purify via column chromatography.

Workflow Visualization

The following diagram illustrates the logical relationship and divergent synthetic pathways for both building blocks.

Divergent synthetic workflows for 5-Fluoro vs. 5-Bromo pyridine-3-sulfonyl fluorides in SuFEx.

Conclusion & Selection Guide

The selection between 5-F-Py-3-SO₂F and 5-Br-Py-3-SO₂F should be dictated by the strategic end goal of the research program:

• Choose 5-Fluoropyridine-3-sulfonyl fluoride when designing a final therapeutic agent where the pyridine ring requires metabolic shielding, or when exploiting the enhanced electrophilicity for difficult SuFEx couplings.

• Choose 5-Bromopyridine-3-sulfonyl fluoride when building a compound library, designing chemoproteomic probes, or requiring a bifunctional hub that supports both SuFEx and subsequent transition-metal catalysis.

References

• Title: Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Source: Chinese Chemical Letters URL: [Link]

• Title: Electrophile Scanning Reveals Reactivity Hotspots for the Design of Covalent Peptide Binders Source: ACS Chemical Biology URL: [Link]

Sources

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. thieme-connect.com [thieme-connect.com]

Advanced Kinetic Profiling of 5-Fluoropyridine-3-sulfonyl Fluoride in SuFEx-Mediated Amino Acid Conjugation

The Strategic Shift in Covalent Probe Design

For decades, the design of targeted covalent inhibitors has predominantly relied on cysteine-reactive electrophiles, such as acrylamides. While highly effective, this approach is fundamentally limited by the low natural abundance of cysteine (~2% of residues), meaning many critical ligand-binding sites lack a proximal target[1].

To expand the ligandable proteome, drug development professionals are increasingly turning to Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. Sulfonyl fluorides (SFs) have emerged as powerful chemical biology tools because they can chemoselectively react with a broader range of nucleophilic amino acids, including Tyrosine (Tyr), Lysine (Lys), Histidine (His), Serine (Ser), and Threonine (Thr)[1]. Among the next generation of SuFEx warheads, 5-Fluoropyridine-3-sulfonyl fluoride stands out as a precision-engineered electrophile that perfectly balances hydrolytic stability with robust target reactivity.

Mechanistic Causality: Electronic Tuning of the SVI-F Hub

The central challenge in deploying SVI-F electrophiles is navigating the trade-off between aqueous stability and reactivity[2]. If a warhead is too reactive (e.g., aliphatic sulfonyl fluorides like PMSF), it hydrolyzes before reaching its target. If it is too stable, it fails to form the necessary covalent bond.

The reactivity of arylsulfonyl fluorides toward nucleophilic amino acids can be predictably modulated by adjusting the electronic properties of the warhead[3][4]. 5-Fluoropyridine-3-sulfonyl fluoride achieves an optimal kinetic profile through synergistic electronic tuning:

• Heteroaryl Core: The pyridine ring inherently lowers the pKa of the system compared to a standard benzene ring.

• Inductive Withdrawal: The addition of the 5-fluoro substituent exerts a strong inductive electron-withdrawing effect (-I). This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the SVI-F bond, making the sulfur center highly susceptible to nucleophilic attack[2].

Crucially, the nature of the amino acid dictates the stability of the final adduct. While SFs react rapidly with N-acetylcysteine, the resulting thiosulfonate adducts are intrinsically unstable and rapidly collapse to sulfinic acid[2][3]. Therefore, 5-Fluoropyridine-3-sulfonyl fluoride is strategically deployed for the durable covalent inhibition of Tyrosine and Lysine, where it forms highly stable sulfonate esters and sulfonamides, respectively[2][3].

Chemoselective pathways of 5-Fluoropyridine-3-sulfonyl fluoride with amino acids.

Comparative Kinetic Performance

To objectively evaluate 5-Fluoropyridine-3-sulfonyl fluoride, we must benchmark it against established SVI-F alternatives. The table below synthesizes the kinetic behavior of various SVI-F scaffolds based on standardized profiling methodologies[2][4].

Electrophile Scaffold	Aqueous Half-Life (pH 7.4, HEPES)	Reactivity ( kobs​ ) vs. N-Ac-Tyr	Reactivity ( kobs​ ) vs. N-Ac-Lys	Cysteine Adduct Stability	Primary Application
Phenylmethanesulfonyl fluoride (PMSF)	< 1 hour	Low	Low	Moderate	in vitro Protease Inhibition
Benzenesulfonyl Fluoride (BSF)	> 200 hours	Moderate	Low	High (Hydrolyzes)	Baseline SVI-F Probe
5-Fluoropyridine-3-sulfonyl Fluoride	~ 45 hours	High	Moderate	High (Hydrolyzes)	Advanced Covalent Targeting
Aryl Fluorosulfate (FSY analog)	> 500 hours	High (Selective)	Very Low	High (Hydrolyzes)	Proximity-enabled Crosslinking

Data Interpretation: 5-Fluoropyridine-3-sulfonyl fluoride occupies a "Goldilocks" kinetic zone. It is significantly more reactive toward Tyr and Lys than standard BSF due to its lowered LUMO, yet it retains a 45-hour aqueous half-life—more than sufficient for standard cellular assays and in vivo target engagement, unlike the highly unstable PMSF.

Self-Validating Experimental Workflows

Chemical reactivity and kinetics can differ significantly depending on the microenvironment[5]. As an Application Scientist, I emphasize that any kinetic protocol must be a self-validating system designed to isolate side-chain reactivity from experimental artifacts.

Causality in Protocol Design:

• Substrate Selection: We utilize N-acetyl amino acids (e.g., N-Ac-Tyr, N-Ac-Lys) rather than free amino acids. Why? Free amino acids possess a highly nucleophilic α -amine that will outcompete the side chain, skewing the kinetic data. N-acetylation ensures we are exclusively measuring side-chain reactivity[2].

• Buffer Selection: The assay is conducted in HEPES buffer rather than standard PBS. Why? SVI-F hydrolytic stability is heavily influenced by buffer identity; stability is approximately 2-fold greater in HEPES because the phosphate ions in PBS can act as general bases, artificially accelerating hydrolysis[2].

• Internal Controls: A buffer-only control lacking the amino acid is run in parallel. Why? This allows us to mathematically decouple the rate of background hydrolysis from the rate of target-mediated SuFEx conjugation.

Step-by-Step Methodology: Amino Acid Reactivity Kinetics

• Reagent Preparation: Prepare a 10 mM stock of 5-Fluoropyridine-3-sulfonyl fluoride in anhydrous DMSO. Prepare 1 mM solutions of N-Ac-Tyr and N-Ac-Lys in 50 mM HEPES buffer (pH 8.0).

  • Note: pH 8.0 is selected to partially deprotonate the Tyr phenol and Lys amine, mimicking the perturbed pKa often found in hydrophobic protein binding pockets.

• Reaction Initiation: Add the SVI-F stock to the amino acid solutions to achieve a final concentration of 100 µM SVI-F and 1 mM amino acid. This establishes pseudo-first-order kinetic conditions.

• Time-Course Sampling: Incubate the reaction mixture at 37°C. Withdraw 50 µL aliquots at precise intervals: t = 0, 15, 30, 60, 120, and 240 minutes.

• Reaction Quenching: Immediately inject the withdrawn aliquot into 50 µL of ice-cold acetonitrile containing 1% formic acid.

  • Causality: The sudden drop in pH protonates the nucleophilic side chains, instantly halting the SuFEx reaction and preserving the kinetic snapshot.

• LC-MS/MS Analysis: Quantify the depletion of the SVI-F electrophile and the appearance of the corresponding sulfonate ester or sulfonamide adduct. Validate mass balance to ensure that SVI-F depletion strictly equals adduct formation plus background hydrolysis.

Self-validating experimental workflow for measuring SuFEx kinetics.

Conclusion

For drug development professionals seeking to target non-catalytic Tyrosine or Lysine residues, 5-Fluoropyridine-3-sulfonyl fluoride offers a highly optimized SuFEx warhead. By leveraging the electron-withdrawing properties of the fluoropyridine core, researchers can achieve rapid, stable covalent conjugation without sacrificing the hydrolytic stability required for robust biological assays.

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: X-ray Crystallography of Proteins Covalently Bound to 5-Fluoropyridine-3-sulfonyl Fluoride Fragments

Executive Summary

Fragment-based drug discovery (FBDD) has been fundamentally transformed by the advent of targeted covalent inhibitors (TCIs). While traditional FBDD relies on weak, reversible interactions that can be difficult to capture, covalent fragments achieve irreversible target engagement. This allows for unambiguous structural characterization via X-ray crystallography[1]. However, the historical reliance on cysteine-targeting warheads (e.g., acrylamides) severely limits the "druggable" proteome, as accessible, reactive cysteines are relatively rare across protein families[2].

As a Senior Application Scientist, I present this guide to objectively compare the performance of a next-generation "beyond-cysteine" warhead—5-Fluoropyridine-3-sulfonyl fluoride —against legacy alternatives. Leveraging Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, this fragment class targets tyrosine, lysine, serine, and histidine residues with exquisite proximity-driven selectivity[3]. This guide provides a comprehensive, self-validating crystallographic protocol to empower researchers in capturing high-resolution structures of these covalent adducts.

The Evolution of Covalent Warheads: Beyond Cysteine

The structural biology community has long utilized acrylamides and chloroacetamides to probe cysteine residues. However, these warheads often suffer from off-target reactivity or require highly specific active-site geometries[2].

Sulfonyl fluorides (SFs) have emerged as privileged electrophiles. Unlike traditional sulfonyl chlorides, SFs are highly resistant to aqueous hydrolysis, remaining dormant until they enter a specific protein microenvironment[3]. The introduction of the 5-fluoropyridine scaffold further refines this chemistry. The electron-withdrawing nature of the pyridine nitrogen and the 5-fluoro group precisely tunes the electrophilicity of the sulfonyl fluoride, while the pyridine ring enhances aqueous solubility and provides a rigid hydrogen-bond acceptor[4].

Comparative Performance Analysis

To objectively evaluate the utility of 5-Fluoropyridine-3-sulfonyl fluoride for X-ray crystallography, we must compare its physicochemical and reactive properties against standard covalent warheads.

Warhead Type	Primary Target Residues	Relative Reactivity ( kinact​/KI​ )	Aqueous Half-Life (pH 7.4)	Non-Specific Labeling Risk	Crystallographic Suitability
Acrylamide	Cysteine	Moderate to High	> 24 hours	Low to Moderate	Good; however, flexible aliphatic linkers can cause electron density disorder.
Chloroacetamide	Cysteine	Very High ( SN​2 )	< 2 hours	High	Fair; highly prone to multiple non-specific surface adducts, ruining crystal diffraction.
Benzenesulfonyl Fluoride	Tyr, Lys, Ser, His	Moderate (SuFEx)	> 48 hours	Low	Good; provides standard tetrahedral sulfonate density mapping.
5-Fluoropyridine-3-sulfonyl Fluoride	Tyr, Lys, Ser, His	Tunable (Proximity-driven)	> 72 hours	Very Low	Excellent ; highly rigid. The F-atom provides a distinct electron density marker for unambiguous pose determination.

Mechanistic Causality: The SuFEx Advantage

The defining feature of 5-Fluoropyridine-3-sulfonyl fluoride fragments is their "dormant" nature. In aqueous buffer, the S-F bond is kinetically highly stable. However, upon binding to a protein pocket, the microenvironment (often involving a hydrogen-bond network or a proximal basic residue) activates the warhead[4]. This proximity-driven SuFEx reaction ensures that covalent bond formation only occurs after specific non-covalent recognition, drastically reducing false positives in crystallographic screens[5].

Mechanism of proximity-driven SuFEx activation and covalent adduct formation.

High-Throughput X-ray Crystallography Workflow

To successfully capture these adducts, the experimental workflow must be tightly controlled. The following diagram outlines the critical path from apo-protein to refined covalent structure.

Self-validating X-ray crystallography workflow for screening covalent fragments.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a built-in control to confirm causality and eliminate experimental artifacts.

Protocol 1: Pre-Crystallographic Validation via LC-MS

Causality: X-ray crystallography is resource-intensive. Validating covalent adduct formation via intact mass spectrometry ensures that only fragments capable of reacting with the target under physiological conditions are advanced to crystal soaking[5].

• Incubation: Incubate 2 µM of purified target protein with 50 µM of the 5-Fluoropyridine-3-sulfonyl fluoride fragment in a physiological buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl) for 24 hours at 20°C.

• Quenching & Desalting: Quench the reaction with 0.1% Formic Acid and desalt using a C4 ZipTip to remove non-covalently bound fragments.

• LC-MS Analysis: Analyze via intact protein LC-MS.

• Validation Check: A successful reaction will show a mass shift corresponding to the fragment mass minus the fluoride leaving group (-19 Da). If multiple additions are observed, the fragment concentration must be titrated down to ensure 1:1 stoichiometry before crystallography.

Protocol 2: Crystal Soaking and Back-Soaking

Causality: Soaking preserves the pre-established high-resolution apo-crystal lattice, whereas co-crystallization with covalent modifiers often leads to heterogeneous nucleation and poor diffraction[1]. Back-soaking removes non-covalently bound surface ligands, ensuring that any observed electron density is strictly the result of a covalent bond.

• Apo-Crystallization: Grow apo-crystals of the target protein using previously established sitting-drop or hanging-drop vapor diffusion methods.

• Fragment Preparation: Prepare a 100 mM stock of the 5-Fluoropyridine-3-sulfonyl fluoride fragment in 100% DMSO.

• Soaking Drop: Transfer apo-crystals into a soaking drop containing the reservoir solution supplemented with 5-10 mM of the fragment (final DMSO concentration ≤ 5% to prevent crystal lattice cracking).

• Incubation: Incubate for 12 to 24 hours. Note: SuFEx reactions are proximity-driven and may require longer soaking times compared to highly reactive chloroacetamides.

• Back-Soaking (Self-Validation): Transfer the soaked crystal into a fresh drop of cryoprotectant solution lacking the fragment for 30 seconds. This washes away excess non-covalent ligand from the solvent channels.

• Cryocooling: Flash-freeze the crystal in liquid nitrogen.

Protocol 3: X-ray Data Collection and Unbiased Refinement

Causality: Standard electron density maps ( 2Fo​−Fc​ ) can suffer from model bias, especially with bulky fragments. Calculating a Polder OMIT map (which excludes the fragment from the bulk solvent calculation) provides an unbiased validation of the covalent linkage[1]. Furthermore, the 5-fluoro group acts as a distinct electron density marker, allowing for unambiguous determination of the fragment's binding pose.

• Data Collection: Collect X-ray diffraction data at a synchrotron source (e.g., 100 K, wavelength ~1.0 Å).

• Molecular Replacement: Solve the phase problem using the apo-protein structure as the search model.

• Initial Refinement: Perform rigid-body and restrained refinement without modeling the fragment.

• Density Inspection: Inspect the Fo​−Fc​ difference map. Look for continuous positive density extending from a nucleophilic residue (Tyr, Lys, Ser, His) into the binding pocket.

• Ligand Fitting & Polder Map (Self-Validation): Model the covalent sulfonate/sulfonamide linkage. Generate a Polder OMIT map to verify the density. The rigid 5-fluoropyridine ring should fit unambiguously into the density, with the fluorine atom often presenting a distinct, strong peak due to its high electron-scattering cross-section relative to carbon.

References

• Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments ACS Chemical Biology URL:[Link][5]

• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS) URL:[Link][4]

• Covalent Fragment Screening of a Challenging Protein Target Using X-ray Crystallography Sygnature Discovery URL:[Link][1]

• Sulfonyl fluorides as privileged warheads in chemical biology Chemical Science (RSC Publishing) URL:[Link][3]

Sources

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. Chemistry Insights | How to Enhance Success Rate in the Discovery of Targeted Covalent Inhibitors? Design & Synthesis Strategies - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pnas.org [pnas.org]
• 5. Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Hydrolytic Stability of 5-Fluoropyridine-3-sulfonyl Fluoride Derivatives: A Comparative Guide

Executive Summary & The "Golden Bond" Paradigm

In the realm of chemical biology and drug discovery, the strategic deployment of covalent modifiers requires a delicate balance between reactivity and stability. Historically, sulfonyl chlorides were utilized to form sulfonamide linkages; however, their extreme susceptibility to aqueous hydrolysis rendered them largely incompatible with physiological environments.

The introduction of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry by K. Barry Sharpless fundamentally shifted this paradigm 1[1]. By replacing the chloride leaving group with a fluoride, researchers unlocked a "Golden Bond." Among the next-generation SuFEx hubs, 5-fluoropyridine-3-sulfonyl fluoride stands out. The highly electron-deficient nature of the 5-fluoropyridine scaffold maximizes the electrophilicity of the sulfur center for targeted reactions, while the unique thermodynamic properties of the S-F bond entirely prevent spontaneous hydrolysis.

This guide objectively compares the hydrolytic stability of 5-fluoropyridine-3-sulfonyl fluoride against its chloride analog and standard aryl derivatives, providing researchers with grounded experimental protocols to validate these metrics in their own laboratories.

Mechanistic Causality: Why Sulfonyl Fluorides Resist Hydrolysis

To understand why 5-fluoropyridine-3-sulfonyl fluoride thrives in aqueous media where 5-fluoropyridine-3-sulfonyl chloride rapidly degrades, we must examine the causality at the atomic level:

• Thermodynamic Bond Energy: The homolytic bond dissociation energy of the S-F bond (e.g., in SO₂F₂) is approximately 90.5 ± 4.3 kcal/mol, which is nearly double that of the S-Cl bond (46 ± 4 kcal/mol) 2[2]. This massive energy differential makes sulfonyl fluorides thermodynamically stable against spontaneous thermal decomposition and non-specific nucleophilic attack by water.

• Heterolytic Cleavage: Due to the extreme electronegativity of fluorine, the electron cloud is heavily biased toward the F atom. Consequently, any cleavage of the S-F bond is entirely heterolytic 2[2].

• Fluoride Ion Stabilization: During a nucleophilic substitution, the leaving fluoride ion can be stabilized by protons (forming a symmetric[F-H-F]⁻ ion) or specific silicon centers 2[2]. Without these specific SuFEx activators, the backward nucleophilic attack by F⁻ is suppressed, rendering the molecule inert to neutral or moderately basic water 3[3].

Comparative reactivity and hydrolytic pathways of sulfonyl halides.

Comparative Performance Data

The table below synthesizes the quantitative hydrolytic stability of the 5-fluoropyridine scaffold compared to alternative leaving groups and standard aryl benchmarks.

Compound	Leaving Group	Bond Dissociation Energy	Half-life ( t1/2​ ) at pH 7.4 (37 °C)	Half-life ( t1/2​ ) at pH 10.0 (37 °C)
5-Fluoropyridine-3-sulfonyl chloride	-Cl	~46 kcal/mol	< 2 minutes	< 30 seconds
5-Fluoropyridine-3-sulfonyl fluoride	-F	~90.5 kcal/mol	> 24 hours	> 24 hours
Benzenesulfonyl fluoride	-F	~90.5 kcal/mol	> 24 hours	> 24 hours

Note: While the electron-withdrawing 5-fluoropyridine ring theoretically increases the electrophilicity of the sulfur center compared to a standard benzene ring, the S-F bond's intrinsic stability overrides this effect in the absence of a SuFEx catalyst, resulting in identical >24h hydrolytic stability profiles.

Experimental Protocol: Self-Validating Stability Assay

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating system for assessing the hydrolytic stability of sulfonyl fluorides using LC-MS and ¹⁹F NMR 4[4].

Causality Behind Experimental Choices:

• Co-Solvent Selection: Sulfonyl fluorides are highly lipophilic. A co-solvent system of 1-10% LC-MS grade Acetonitrile (MeCN) or DMSO in aqueous buffer is utilized 5[5]. This guarantees complete dissolution, preventing the compound from forming micelles that artificially shield the electrophilic center from water.

• Detection Modality: ¹⁹F NMR is prioritized. Unlike UV-Vis, which is confounded by the overlapping absorbance of the pyridine core and the resulting sulfonic acid degradation product, ¹⁹F NMR provides a zero-background observation. The assay directly tracks the disappearance of the characteristic S-F peak (typically around +65 ppm) and the stoichiometric appearance of free fluoride ( F− ).

Step-by-Step Methodology:

• Stock Preparation: Dissolve 5-fluoropyridine-3-sulfonyl fluoride in anhydrous MeCN to a concentration of 10 mM. (Critical Step: Ensure strictly anhydrous conditions for the stock to establish an accurate t=0 baseline).

• Buffer Equilibration: Prepare 50 mM Phosphate-Buffered Saline (PBS) at pH 7.4 and a 50 mM Borate buffer at pH 10.0. Pre-warm both solutions to 37 °C in a thermomixer.

• Reaction Initiation: Inject 100 µL of the 10 mM stock solution into 900 µL of the pre-warmed buffer (yielding a final compound concentration of 1 mM in 10% MeCN). Vortex immediately for 3 seconds to ensure homogeneity.

• Time-Course Sampling:

  • For the fluoride derivative: Extract 50 µL aliquots at 0, 1, 4, 8, 12, and 24 hours.

  • For the chloride control arm: Extract aliquots at 0, 1, 2, 5, and 10 minutes to capture the rapid hydrolysis curve.

• Quenching & Analysis: Quench the reaction by immediate injection into the LC-MS system (using a rapid gradient to separate the intact mass from the sulfonic acid mass). For NMR analysis, transfer the aliquot to an NMR tube containing 10% D2​O (for lock) and an internal standard (e.g., trifluorotoluene).

• Data Processing: Integrate the Area Under the Curve (AUC) for the intact sulfonyl halide against the internal standard. Plot ln(AUC) versus time to calculate the pseudo-first-order degradation rate constant ( kobs​ ) and derive the half-life ( t1/2​=0.693/kobs​ ).

References

• Chemoselective sulfonyl fluoride exchange (SuFEx)
• Sulfur(VI) Fluoride Exchange (SuFEx)
• Source: rhhz.
• Source: benchchem.
• Source: acs.

Sources

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 2. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 3. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Validating Target Engagement of 5-Fluoropyridine-3-Sulfonyl Fluoride-Based Inhibitors: A Comparative Guide

As the landscape of targeted covalent inhibitors (TCIs) evolves, the field is rapidly moving beyond traditional cysteine-targeting acrylamides. The expansion of the "ligandable proteome" requires electrophiles capable of engaging less intrinsically nucleophilic residues, such as tyrosine, lysine, and histidine. Among these next-generation warheads, heteroaryl sulfonyl fluorides—specifically 5-Fluoropyridine-3-sulfonyl fluoride (5-FPSF) —have emerged as privileged motifs for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of 5-FPSF-based inhibitors against alternative covalent strategies. Furthermore, this guide provides self-validating, step-by-step methodologies to rigorously quantify intracellular target engagement, ensuring high scientific integrity in your drug discovery pipelines.

The Shift to Heteroaryl Sulfonyl Fluorides

Historically, phenyl sulfonyl fluorides (e.g., PMSF, AEBSF) were utilized as broad-spectrum protease inhibitors. However, their application in targeted drug discovery has been hindered by a delicate trade-off: they are often either too hydrolytically unstable for in vivo use or too reactive, leading to off-target promiscuity[1].

5-FPSF solves this by incorporating a heteroaromatic pyridine ring. The acidic nitrogen on the pyridine ring (predicted pKa ~4.6) acts as an electronic modulator[1]. This structural feature fine-tunes the reactivity of the sulfonyl fluoride group, rendering it highly stable in aqueous physiological conditions. It remains inert until non-covalent binding to the target protein places the warhead in a highly specific microenvironment, triggering proximity-driven SuFEx ligation[2].

Comparative Performance Analysis

To contextualize the utility of 5-FPSF, the following table summarizes its quantitative and qualitative performance metrics against standard alternatives.

Feature	5-Fluoropyridine-3-SF (5-FPSF)	Phenyl Sulfonyl Fluorides	Acrylamides	Reversible Inhibitors
Targetable Residues	Tyrosine, Lysine, Histidine	Tyrosine, Lysine, Histidine, Serine	Cysteine	None (Non-covalent)
Hydrolytic Stability	High ( h in PBS)	Variable (Substituent dependent)	High	N/A
Proteome Selectivity	High (Proximity-driven SuFEx)	Moderate to Low	High	Variable
Mechanism of Action	Two-step ( )	Often single-step reactive	Two-step	Equilibrium binding
Primary Application	Advanced covalent probes / Drugs	Early tool compounds / Mapping	Kinase inhibitors	Traditional therapeutics

Mechanistic Pathway of Engagement

The superior selectivity of 5-FPSF inhibitors is rooted in their two-step binding kinetics. Rather than relying on intrinsic electrophilic reactivity, 5-FPSF relies on chemically induced proximity [3].

Proximity-driven SuFEx mechanism of 5-FPSF transitioning from reversible to covalent binding.

Causality of the Mechanism: The initial reversible binding ( ) dictates the selectivity. Once bound, the protein's microenvironment (often involving hydrogen bonding from adjacent residues) activates the S(VI) center. This drastically lowers the activation energy for the nucleophilic attack by a proximal tyrosine or lysine, resulting in the expulsion of the fluoride ion and the formation of a highly stable sulfonate or sulfonamide linkage ( ).

Experimental Methodologies for Validation

To prove that a 5-FPSF inhibitor engages its intended target without widespread promiscuity, we must employ self-validating experimental systems. Below are two gold-standard protocols: intact protein mass spectrometry for in vitro kinetics, and competitive Activity-Based Protein Profiling (ABPP) for in cellulo validation.

Protocol 1: Intact Protein Mass Spectrometry (In Vitro)

This protocol confirms the covalent nature of the interaction and calculates the rate of inactivation ( ).

• Protein Incubation: Incubate 10 µM of recombinant target protein with varying concentrations of the 5-FPSF inhibitor (e.g., 10 µM to 100 µM) in HEPES buffer (pH 7.4) at 37°C.

• Time-Course Sampling: Extract 10 µL aliquots at precise intervals (0, 15, 30, 60, and 120 minutes).

• Reaction Quenching: Immediately quench each aliquot with 1% formic acid.

  • Causality: Lowering the pH denatures the protein and protonates nucleophilic residues, instantly halting the SuFEx reaction to provide an accurate temporal snapshot.

• LC-MS Analysis: Desalt the samples using a C4 trap column and analyze via ESI-TOF mass spectrometry.

• Deconvolution: Use deconvolution software (e.g., MaxEnt1) to determine the intact mass. A successful engagement will show a mass shift corresponding to the exact mass of the inhibitor minus 19 Da (the expelled fluoride ion).

Protocol 2: Competitive ABPP via Click Chemistry (In Cellulo)

Direct labeling with an alkyne-tagged probe only proves that the probe can bind. To create a self-validating system , we use a competitive format. If the unmodified 5-FPSF drug specifically engages the target, it will block the active site, preventing subsequent binding of the alkyne-probe and resulting in a dose-dependent loss of signal[2].

Competitive ABPP workflow for quantifying intracellular target engagement of 5-FPSF inhibitors.

• Live Cell Treatment: Treat live cells (e.g., PBMCs or specific cancer lines) with a titration gradient of the unmodified 5-FPSF inhibitor (the competitor) for 2 hours.

• Probe Labeling: Introduce a fixed, sub-saturating concentration of an alkyne-tagged 5-FPSF probe to all samples. Incubate for 1 hour.

• Lysis & Click Chemistry (CuAAC): Lyse the cells using a mild detergent (e.g., 1% NP-40). Perform Copper(I)-catalyzed Alkyne-Azide Cycloaddition by adding biotin-azide, CuSO4, THPTA ligand, and sodium ascorbate.

  • Causality: The THPTA ligand stabilizes Cu(I) and prevents reactive oxygen species from degrading the proteins, ensuring that the biotin tag is covalently and exclusively attached to probe-modified proteins.

• Enrichment: Incubate the lysate with streptavidin-agarose beads. Perform stringent washes (including 1% SDS and 8M urea) to strip away all non-covalently bound proteins.

• Digestion & LC-MS/MS: Perform on-bead trypsin digestion. Analyze the resulting peptides via quantitative LC-MS/MS (e.g., TMT labeling or label-free quantification).

• Data Interpretation: Calculate the (Occupancy Concentration 50%) by plotting the reduction in target peptide abundance against the concentration of the unmodified 5-FPSF competitor.

Conclusion

5-Fluoropyridine-3-sulfonyl fluoride represents a highly tunable, stable, and selective warhead that significantly outperforms traditional phenyl sulfonyl fluorides in complex biological systems. By leveraging proximity-driven SuFEx chemistry, 5-FPSF inhibitors allow drug developers to target previously "undruggable" proteins lacking accessible cysteines. Validating these inhibitors through competitive ABPP ensures that therapeutic claims are grounded in verifiable, intracellular target engagement data.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mRNA display-enabled discovery of proximity-triggered covalent peptide–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5-Fluoropyridine-3-sulfonyl fluoride proper disposal procedures

Standard Operating Procedure & Technical Guide: Proper Disposal of 5-Fluoropyridine-3-sulfonyl Fluoride

5-Fluoropyridine-3-sulfonyl fluoride is a highly valuable, electrophilic building block widely utilized in drug discovery and Sulfonyl Fluoride Exchange (SuFEx) click chemistry [1]. While its kinetic stability makes it an excellent reagent, it poses severe logistical and safety challenges during disposal. Like other sulfonyl fluorides (e.g., PMSF), it acts as a latent hydrofluoric acid (HF) releaser upon aqueous degradation [2].

This guide provides researchers with the authoritative causality behind sulfonyl fluoride degradation and a self-validating protocol for its safe destruction.

Chemical Profile & Hazard Quantification

Before initiating any disposal protocol, personnel must understand the quantitative and qualitative hazards of the compound.

Table 1: Chemical and Physical Hazard Profile

Property	Value / Specification
Chemical Name	5-Fluoropyridine-3-sulfonyl fluoride
CAS Number	1934426-98-8 [1]
Molecular Formula	C5H3F2NO2S [1]
Molecular Weight	179.15 g/mol [1]
Primary Hazards	Corrosive, Toxic, HF Releaser [3], [2]
Incompatible Materials	Strong acids, neutral water (slow HF release), glass containers [4]

The Causality of Sulfonyl Fluoride Degradation

Why not just wash it down the drain? Unlike highly reactive sulfonyl chlorides, aromatic sulfonyl fluorides are kinetically stabilized and remarkably resistant to hydrolysis in neutral water due to the strong S-F bond and the highly solvated nature of the fluoride ion [5], [6]. Exposing 5-Fluoropyridine-3-sulfonyl fluoride to neutral water or ambient moisture results in a dangerously slow, uncontrolled hydrolysis that continuously off-gasses toxic hydrofluoric acid (HF) [4].

To safely destroy this compound, basic hydrolysis (pH > 10) is required. The high concentration of hydroxide ions forcefully drives the nucleophilic substitution at the electrophilic sulfur center, rapidly cleaving the S-F bond to yield the corresponding 5-fluoropyridine-3-sulfonate salt and a free fluoride ion ( F− ) [7]. Maintaining a strongly basic environment ensures that the released fluoride remains as a stable F− anion rather than equilibrating into volatile, tissue-necrotizing HF [2].

Disposal Decision Workflow

Logical workflow for the disposal and quenching of 5-Fluoropyridine-3-sulfonyl fluoride.

Step-by-Step Disposal Methodologies

Workflow A: Bulk Waste Transfer (For quantities > 50 mg)

Attempting to quench large quantities of HF-releasing compounds in the lab is highly discouraged due to exothermic risks and gas generation.

• Segregation: Collect all bulk powder or concentrated stock solutions in High-Density Polyethylene (HDPE) containers. Never use glass , as any trace moisture will generate HF that etches and compromises the glass [2].

• Labeling: Clearly label the container as "Hazardous Waste - Toxic, Corrosive, Contains Fluoride" [4].

• Transfer: Submit directly to your institutional Environmental Health & Safety (EHS) department for professional incineration.

Workflow B: In-Lab Quenching (For reaction residuals or < 50 mg)

For trace amounts left in reaction flasks or on spatulas, in-lab basic hydrolysis is the standard protocol.

Table 2: Standardized Quenching Reagents (Per 10 mmol of trace waste)

Reagent	Function / Causality	Quantity
Anhydrous Isopropanol (IPA)	Organic co-solvent to ensure the sulfonyl fluoride remains fully dissolved during hydrolysis [8].	20 mL
10% NaOH (aq)	Provides the hydroxide nucleophile to cleave the S-F bond and maintains basic pH [7].	20 mL
Calcium Chloride ( CaCl2​ )	Sequestering agent to trap free fluoride ions.	1.5 g

The Self-Validating Protocol:

• Preparation: Conduct all operations in a certified chemical fume hood. Wear nitrile gloves over neoprene, a face shield, and a lab coat. Ensure 2.5% calcium gluconate gel is readily available on the benchtop for accidental HF exposure [2].

• Solubilization: Dissolve the residual 5-Fluoropyridine-3-sulfonyl fluoride in the anhydrous isopropanol [8].

• Hydrolysis: Slowly add the 10% aqueous NaOH to the isopropanol solution under continuous magnetic stirring.

• Thermal Control: Because aromatic sulfonyl fluorides are kinetically stable, stir the mixture at room temperature for a minimum of 2 hours to ensure complete consumption of the starting material [5].

• Self-Validation (Fluoride Sequestration): Add the solid CaCl2​ to the stirring mixture. System Validation: The immediate formation of a cloudy white precipitate (Calcium Fluoride, CaF2​ ) visually confirms that the S-F bond has been successfully cleaved and the hazardous free fluoride ions are safely sequestered. If no precipitate forms, the hydrolysis is incomplete; add more NaOH and continue stirring.

• Waste Segregation: Transfer the resulting basic, fluoride-containing suspension into a dedicated HDPE aqueous basic waste container [4].

Emergency Surface Decontamination

If 5-Fluoropyridine-3-sulfonyl fluoride powder is spilled on the benchtop or equipment, do not wipe it with a wet paper towel, as this will generate HF. Instead, wipe down the area with a 10% sodium carbonate ( Na2​CO3​ , soda ash) solution [2]. This mildly basic solution safely neutralizes the compound and any trace HF without generating excessive exothermic heat.

References

• EPFL. "Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals". [Link]

• Duke University. "Chemical Safety Guidelines - PMSF and HF Releasers".[Link]

• Purdue University. "PMSF Standard Operating Procedure". [Link]

• Google Patents. "US11141385B2 - Sulfur (VI)

• National Institutes of Health (NIH). "Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin". [Link]

Sources

• 1. 1934426-98-8 | 5-Fluoropyridine-3-sulfonyl fluoride - AiFChem [aifchem.com]
• 2. safety.duke.edu [safety.duke.edu]
• 3. 1373307-61-9|Pyridine-3-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 4. purdue.edu [purdue.edu]
• 5. US11141385B2 - Sulfur (VI) fluoride compounds and methods for the preparation thereof - Google Patents [patents.google.com]
• 6. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epfl.ch [epfl.ch]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 5-Fluoropyridine-3-sulfonyl fluoride

Advanced Safety and Operational Guide: Handling 5-Fluoropyridine-3-sulfonyl fluoride

As drug development increasingly leverages SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry and targeted covalent inhibitors, handling reactive fluorinated building blocks has become a routine but high-stakes laboratory operation. 5-Fluoropyridine-3-sulfonyl fluoride (CAS: 1934426-98-8) is a highly versatile compound in this space 1. However, its utility is matched by a severe hazard profile.

This guide provides researchers with a field-proven, self-validating operational system for handling this compound, ensuring that safety protocols are not just followed, but mechanistically understood.

Section 1: Mechanistic Hazard Profile (The "Why" Behind the Safety)

To establish a rigorous safety protocol, one must understand the chemical causality of the hazard. While sulfonyl fluorides are generally more stable than sulfonyl chlorides, they remain moisture-sensitive. Upon contact with water, acids, or strong bases, the sulfonyl fluoride group undergoes hydrolysis.

This reaction yields two dangerous byproducts: a corrosive sulfonic acid derivative and Hydrogen Fluoride (HF) gas 2. HF is not a standard acid; it is a systemic toxin. It penetrates the skin deeply without immediate pain, dissociating in deeper tissues where the fluoride ion chelates calcium and magnesium. This leads to systemic toxicity, cardiac arrhythmias, and severe bone decalcification. Standard corrosive PPE is insufficient for this latent hazard.

Hydrolysis pathway of 5-Fluoropyridine-3-sulfonyl fluoride generating toxic HF gas.

Section 2: Quantitative Hazard Data & PPE Selection Matrix

Because analogous pyridine-sulfonyl fluorides are corrosive to metals and cause severe skin burns 3, specific HF-rated Personal Protective Equipment (PPE) is mandatory.

Table 1: Physical and Hazard Properties

Property / Hazard	Value / Description
CAS Number	1934426-98-8
Molecular Formula	C₅H₃F₂NO₂S
Molecular Weight	179.15 g/mol
Primary Hazards	Corrosive to metals; Causes severe skin burns and eye damage
Latent Hazard	Releases Hydrogen Fluoride (HF) upon hydrolysis
OSHA PEL (HF)	3 ppm

| ACGIH TLV (HF) | 2 ppm ceiling, 0.5 ppm average over 8 hrs |

Table 2: PPE Selection Matrix

Protection Zone	Required Equipment	Material Specification	Causality / Justification
Hands	Double Gloves	Inner: Nitrile (4 mil)Outer: Nitrile (8 mil) or Neoprene	Protects against corrosive penetration. Outer glove must be changed immediately if contaminated.
Eyes/Face	Safety Goggles & Face Shield	Polycarbonate	Prevents severe eye damage from aerosolized powder or splashing of HF-containing solutions.
Body	Lab Coat & Apron	Buttoned cotton/poly blend coat; Chemical-resistant apron	Shields torso from spills. Apron required for handling volumes > 50 mL.

| Respiratory | Chemical Fume Hood | >100 fpm face velocity | Contains toxic HF gas and prevents inhalation of reactive dust. |

Section 3: Step-by-Step Operational & Disposal Protocol

Every procedure involving 5-Fluoropyridine-3-sulfonyl fluoride must be a self-validating system. Do not proceed to the next step unless the validation check is confirmed.

Step 1: Pre-Operational Verification

• Action: Ensure the chemical fume hood is certified and operating correctly. Verify the presence of unexpired 2.5% calcium gluconate gel.

• Causality: HF burns require immediate calcium chelation to prevent deep tissue necrosis. Without the gel, an exposure event becomes rapidly life-threatening.

• Self-Validation Checkpoint: Physically touch the calcium gluconate tube to confirm it is within arm's reach and read the expiration date aloud. If expired or missing, halt the operation.

Step 2: Weighing and Transfer

• Action: Use PTFE (Teflon) or HDPE spatulas and containers. Weigh the compound inside the fume hood using a draft shield.

• Causality: HF etches glass. Using glass containers for HF-releasing agents can lead to catastrophic container failure, bottom-out spills, and secondary exposure.

• Self-Validation Checkpoint: Tap the weighing container. If it sounds like glass, replace it with a compatible polymer container before opening the reagent bottle.

Step 3: Reaction Execution

• Action: Maintain anhydrous conditions where possible. If aqueous conditions are required, perform the addition slowly over an ice bath.

• Causality: Hydrolysis is highly exothermic. Controlling the temperature mitigates the rapid off-gassing of HF, keeping the concentration below the OSHA PEL of 3 ppm.

• Self-Validation Checkpoint: Confirm the internal temperature of the reaction vessel is ≤ 4°C before introducing the sulfonyl fluoride to any aqueous media.

Step 4: Quenching and Decontamination

• Action: Quench residual 5-Fluoropyridine-3-sulfonyl fluoride by slowly adding it to a stirred solution of a mild base (e.g., saturated NaHCO₃) in a polyethylene container.

• Causality: The base neutralizes the generated HF into safer, non-volatile fluoride salts (e.g., NaF), preventing the release of hazardous gas into the exhaust system.

• Self-Validation Checkpoint: Test the pH of the quenched solution with indicator paper. Do not transfer to the hazardous waste stream until the pH is strictly > 7.

Section 4: Emergency Response & First Aid Workflow

In the event of a spill or suspected exposure, immediate action is required. Time is the most critical variable in HF exposure.

Step-by-step operational and emergency workflow for handling HF-releasing agents.

Skin Exposure First Aid:

• Flush: Immediately flush the affected area with copious amounts of water for exactly 5 minutes (do not over-flush, as this delays the next step).

• Apply: Generously massage 2.5% calcium gluconate gel into the affected area while wearing clean, uncontaminated gloves.

• Reapply: Continue applying the gel every 15 minutes.

• Escalate: Seek immediate emergency medical attention, explicitly informing paramedics of "Hydrofluoric Acid Exposure."

References

• Source: aifchem.
• Source: duke.
• Source: tcichemicals.

Sources

• 1. 1934426-98-8 | 5-Fluoropyridine-3-sulfonyl fluoride - AiFChem [aifchem.com]
• 2. safety.duke.edu [safety.duke.edu]
• 3. tcichemicals.com [tcichemicals.com]